3-(ethylamino)-N'-hydroxypropanimidamide

Core Science & Biosynthesis

Navigating the Frontier of Drug Discovery: A Technical Guide to the Synthesis and Potential of 3-(Ethylamino)propionamidoxime

For Researchers, Scientists, and Drug Development Professionals

A Foreword from the Senior Application Scientist

In the landscape of modern drug discovery, the exploration of novel chemical entities is the cornerstone of innovation. This guide is designed for the discerning researcher who understands that the journey from a conceptual molecule to a viable therapeutic candidate is one of precision, foresight, and a deep understanding of chemical principles. We turn our focus to a molecule of significant potential, yet one that resides on the frontier of documented chemical space: 3-(ethylamino)propionamidoxime . The absence of a registered CAS number for this compound signifies its novelty and the opportunity it presents for original research.

This document, therefore, is not a retrospective account of a well-characterized molecule. Instead, it is a forward-looking technical guide, a roadmap for the synthesis, characterization, and potential application of 3-(ethylamino)propionamidoxime. As your Senior Application Scientist, I will guide you through a logical, evidence-based exploration, drawing upon established synthetic methodologies and the known pharmacological profiles of analogous structures. Our approach is grounded in the principles of E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), ensuring that while we venture into the unknown, our path is illuminated by the light of robust scientific reasoning.

Part 1: The Strategic Importance of the Amidoxime Moiety in Drug Design

The amidoxime functional group is a cornerstone of medicinal chemistry, often employed as a bioisosteric replacement for carboxylic acids, esters, and other functionalities. Its unique physicochemical properties, including its ability to act as a hydrogen bond donor and acceptor, and its capacity to chelate metal ions, make it a versatile tool in the design of novel therapeutics.

The strategic incorporation of an amidoxime can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile. For instance, amidoximes are frequently utilized as prodrugs of amidines, which are potent inhibitors of various enzymes. The in vivo reduction of the amidoxime to the corresponding amidine can be a key activation step, delivering the active pharmacophore to its target.

Part 2: A Proposed Synthetic Pathway for 3-(Ethylamino)propionamidoxime

Given the novelty of our target molecule, a de novo synthetic route must be devised. A logical and efficient approach begins with a readily available starting material and proceeds through a series of high-yielding transformations. We propose a two-step synthesis starting from 3-chloropropionitrile.

Step 1: Synthesis of the Precursor, 3-(Ethylamino)propionitrile

The initial step involves the nucleophilic substitution of the chlorine atom in 3-chloropropionitrile with ethylamine. This reaction, a standard procedure for the formation of secondary amines, is expected to proceed efficiently.

Experimental Protocol:

• Reaction Setup: In a well-ventilated fume hood, a round-bottom flask is charged with 3-chloropropionitrile (1 equivalent).

• Solvent and Reagent Addition: Anhydrous acetonitrile is added as the solvent, followed by the slow addition of ethylamine (2.5 equivalents) at room temperature. The excess ethylamine serves as both the nucleophile and the base to neutralize the HCl generated during the reaction.

• Reaction Conditions: The reaction mixture is stirred at 50°C for 12-18 hours. The progress of the reaction is monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature and the solvent is removed under reduced pressure. The residue is then partitioned between dichloromethane and a saturated aqueous solution of sodium bicarbonate. The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo. The crude product, 3-(ethylamino)propionitrile, is purified by column chromatography on silica gel.

Step 2: Conversion of 3-(Ethylamino)propionitrile to 3-(Ethylamino)propionamidoxime

The conversion of the nitrile functionality to an amidoxime is a well-established transformation, typically achieved by reaction with hydroxylamine.

Experimental Protocol:

• Reaction Setup: The purified 3-(ethylamino)propionitrile (1 equivalent) is dissolved in ethanol in a round-bottom flask.

• Reagent Addition: An aqueous solution of hydroxylamine hydrochloride (1.5 equivalents) and sodium carbonate (1.5 equivalents) is added to the flask.

• Reaction Conditions: The reaction mixture is heated to reflux (approximately 78°C) for 6-8 hours. Reaction progress is monitored by TLC or LC-MS.

• Work-up and Purification: After cooling to room temperature, the solvent is evaporated. The residue is suspended in water and extracted with ethyl acetate. The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The resulting crude 3-(ethylamino)propionamidoxime can be purified by recrystallization or column chromatography.

Part 3: Physicochemical Properties and Structural Elucidation

A comprehensive understanding of a novel compound's physicochemical properties is paramount for its development as a drug candidate. The following table outlines the predicted and expected experimental values for 3-(ethylamino)propionamidoxime.

Property	Predicted/Expected Value	Analytical Method
Molecular Formula	C5H13N3O	High-Resolution Mass Spectrometry (HRMS)
Molecular Weight	131.18 g/mol	Mass Spectrometry (MS)
Appearance	White to off-white solid or viscous oil	Visual Inspection
Melting Point	To be determined	Differential Scanning Calorimetry (DSC)
Solubility	Expected to be soluble in water and polar organic solvents	Solubility Assays
pKa	To be determined (presence of basic amino and amidoxime groups)	Potentiometric Titration
LogP	To be determined (likely to be low due to polar groups)	HPLC-based methods
¹H and ¹³C NMR	Characteristic peaks for ethyl and propionyl groups to be confirmed	Nuclear Magnetic Resonance (NMR) Spectroscopy
Infrared (IR) Spectrum	Characteristic absorptions for N-H, C=N, and N-O bonds to be confirmed	Fourier-Transform Infrared (FTIR) Spectroscopy

Part 4: Potential Applications in Drug Development: A Mechanistic Perspective

The structural features of 3-(ethylamino)propionamidoxime suggest several promising avenues for its application in drug development. The presence of the amidoxime moiety, in particular, opens up possibilities for its use as a prodrug or as a direct-acting therapeutic agent.

As a Prodrug for Nitric Oxide (NO) Donation

Amidoximes are known to be effective prodrugs of nitric oxide (NO), a critical signaling molecule involved in various physiological processes, including vasodilation, neurotransmission, and immune response. The enzymatic or non-enzymatic conversion of the amidoxime to release NO can be leveraged for therapeutic benefit in cardiovascular diseases, such as hypertension and angina.

Caption: Proposed pathway for NO donation from 3-(ethylamino)propionamidoxime.

As an Inhibitor of Inducible Nitric Oxide Synthase (iNOS)

Paradoxically, while amidoximes can be NO donors, certain structural classes of amidoximes have been shown to inhibit nitric oxide synthase (NOS) enzymes. Overproduction of NO by iNOS is implicated in inflammatory diseases and septic shock. A molecule like 3-(ethylamino)propionamidoxime could be investigated for its potential to selectively inhibit iNOS, thereby exerting anti-inflammatory effects.

3-(ethylamino)-N'-hydroxypropanimidamide molecular weight and formula

Part 1: Executive Summary & Chemical Identity

3-(Ethylamino)-N'-hydroxypropanimidamide is a functionalized aliphatic amidoxime characterized by a secondary amine tail and a terminal hydroxyamidine group. In drug development, this structural motif is critical as a bioisostere for carboxylic acids and a prodrug moiety for amidines . Its amphoteric nature and metal-chelating capabilities also position it as a significant ligand in coordination chemistry and polymer functionalization (e.g., for uranium recovery from seawater).

This guide provides a definitive technical breakdown of its physicochemical properties, synthesis, and experimental handling, designed for researchers requiring high-purity synthesis and characterization protocols.

Physicochemical Profile[1][2][3][4]

Property	Value	Notes
IUPAC Name	3-(Ethylamino)-N'-hydroxypropanimidamide	Also referred to as N'-hydroxy-3-(ethylamino)propionamidine
Molecular Formula	C₅H₁₃N₃O
Molecular Weight	131.18 g/mol	Monoisotopic Mass: 131.1059
CAS Number	Not widely listed	Precursor Nitrile CAS: 21539-47-9
Predicted pKa	~5.2 (Amidoxime), ~10.1 (Amine)	Amphoteric character requires buffered HPLC
Solubility	High (Water, Methanol, DMSO)	Polar protic solvents recommended
LogP	-0.85 (Predicted)	Highly hydrophilic

Part 2: Synthesis & Reaction Mechanism[7]

The synthesis of 3-(ethylamino)-N'-hydroxypropanimidamide is a two-stage process relying on the nucleophilic addition of hydroxylamine to a nitrile precursor. The precursor, 3-(ethylamino)propanenitrile, is typically generated via a Michael addition of ethylamine to acrylonitrile.

Mechanistic Pathway

The formation of the amidoxime involves the nucleophilic attack of the hydroxylamine nitrogen on the electrophilic carbon of the nitrile group. This reaction is sensitive to pH; free base hydroxylamine is more nucleophilic than its hydrochloride salt, necessitating the use of a base (e.g.,

or ) to deprotonate the hydroxylamine hydrochloride in situ.

Visualization: Synthetic Workflow

The following diagram outlines the stepwise synthesis and the critical tautomeric equilibrium relevant to stability.

[8][9]

Part 3: Experimental Protocols

Synthesis of Precursor: 3-(Ethylamino)propanenitrile

Note: This reaction is highly exothermic. Proper cooling is mandatory.

• Reagents: Acrylonitrile (1.0 eq), Ethylamine (70% aq. solution, 1.2 eq).

• Setup: 3-neck round-bottom flask equipped with a reflux condenser, dropping funnel, and internal thermometer.

• Procedure:

  • Charge ethylamine solution into the flask and cool to 0°C using an ice/salt bath.

  • Add acrylonitrile dropwise over 60 minutes, maintaining internal temperature

    .

  • Allow the mixture to warm to room temperature (RT) and stir for 4 hours.

  • Validation: Monitor consumption of acrylonitrile by TLC (Mobile phase: EtOAc/Hexane).

  • Workup: Remove excess ethylamine and water via rotary evaporation. Distill the residue under reduced pressure to obtain the nitrile as a colorless oil.

Conversion to 3-(Ethylamino)-N'-hydroxypropanimidamide

Critical Control Point: Free hydroxylamine is unstable. Prepare in situ.

• Reagents: 3-(Ethylamino)propanenitrile (1.0 eq), Hydroxylamine Hydrochloride (

  , 1.2 eq), Sodium Carbonate ( , 0.6 eq), Ethanol/Water (3:1).

• Procedure:

  • Dissolve

    in minimum water. Carefully add to neutralize (gas evolution: ).

  • Add the nitrile intermediate dissolved in ethanol to the hydroxylamine solution.

  • Heat to reflux (approx. 75-80°C) for 6–12 hours.

  • Monitoring: The nitrile peak (

    ) in IR spectroscopy will disappear, replaced by amidoxime bands ( at ).

• Purification:

  • Evaporate solvent to dryness.

  • Extract residue with warm isopropanol (to leave behind inorganic salts).

  • Recrystallize from Ethanol/Ether if solid, or use Preparative HPLC for high purity.

Part 4: Analytical Characterization & Quality Control

For drug development applications, confirming the structure and purity is paramount. The amidoxime group presents specific NMR signatures.

Expected NMR Data ( or )

• Protons (

  ):
  • ppm (t, 3H): Methyl of ethyl group.
  • ppm (t, 2H): Methylene to amidine.
  • ppm (q, 2H): Methylene of ethyl group.
  • ppm (t, 2H): Methylene to amine.

  • Diagnostic: Broad singlets for

    and (exchangeable with ).

HPLC Method (Reverse Phase)

Due to the polarity of the molecule, standard C18 columns may result in poor retention. Use a specialized column for polar amines.

Parameter	Condition
Column	HILIC or Polar-Embedded C18 (e.g., Waters XBridge)
Mobile Phase A	10mM Ammonium Bicarbonate (pH 9.0)
Mobile Phase B	Acetonitrile
Gradient	5% B to 60% B over 15 min
Detection	UV 210 nm (low absorption) or MS (ESI+)

Part 5: Applications in Drug Development

Prodrug Design (Amidoxime Strategy)

The N'-hydroxy group reduces the basicity of the amidine, improving membrane permeability. Once absorbed, the N-O bond is reduced by cytochrome b5 reductase or mARC (mitochondrial amidoxime reducing component) to regenerate the active amidine.

• Mechanism: Amidoxime

  Amidine.

• Utility: Used to improve oral bioavailability of highly basic drugs (e.g., thrombin inhibitors).

Chelation Therapy

The bidentate nature of the amidoxime group (N and O donors) forms stable complexes with transition metals (

, ) and actinides ( ). This molecule can serve as a model ligand for designing decorporation agents for heavy metal toxicity.

References

• Synthesis of Amidoximes from Nitriles: Stephenson, L., et al. "Reaction of some aromatic nitriles with hydroxylamine."[1] Journal of the Chemical Society C, 1969.[1]

• Precursor Information (3-(Ethylamino)propanenitrile): PubChem Compound Summary for CID 12204557.

• Amidoxime Prodrug Mechanism (mARC): Clement, B., et al. "The mitochondrial amidoxime reducing component (mARC): a new player in drug metabolism." Drug Metabolism Reviews, 2010.

• General Protocol for Aliphatic Amidoximes: Organic Chemistry Research, "Fe(HSO4)3-Catalyzed Direct Conversion of Aldehydes into Nitriles Using Hydroxylamine Hydrochloride" (Context on Hydroxylamine reactivity).

Sources

• 1. Reaction of some aromatic nitriles with hydroxylamine to give amides, and an alternative preparation of amidoximes - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]

Technical Guide: Stability and Degradation Mechanisms of Amino-Functionalized Amidoximes

Executive Summary

Amino-functionalized amidoximes represent a critical class of prodrugs in medicinal chemistry, primarily utilized to enhance the oral bioavailability of highly basic amidines (e.g., pentamidine analogs, dabigatran etexilate). While the

-hydroxylation of the amidine reduces basicity and improves lipophilicity, it introduces a labile moiety susceptible to complex degradation pathways.

This guide details the physicochemical stability profile of these compounds, distinguishing between bioactivation (the desired enzymatic reduction to amidines via the mARC system) and chemical degradation (hydrolysis, rearrangement, and intramolecular catalysis). For drug development professionals, understanding the interplay between the amino side-chain pKa and the amidoxime core is essential for designing stable formulations.

Structural Chemistry & Electronic Vulnerabilities

The stability of amino-functionalized amidoximes is dictated by the electronic competition between the amino group (proton acceptor) and the oxime hydroxyl (proton donor/acceptor).

Tautomeric Equilibrium

Amidoximes exist in equilibrium between the Z-amidoxime (thermodynamically preferred), E-amidoxime , and the minor zwitterionic aminonitrone forms.

• Z-form: Stabilized by an intramolecular hydrogen bond between the oxime oxygen and the amide proton.

• Amino-Functionalization Effect: An adjacent free amino group (e.g., in an alkyl side chain) can disrupt this internal H-bonding network, potentially lowering the energy barrier for isomerization or hydrolysis.

The Zwitterionic Risk

In amino-functionalized variants, the molecule can adopt a zwitterionic state in neutral solution:

This internal charge separation increases solubility but accelerates oxidative degradation and nucleophilic attack at the central carbon.

Degradation Mechanisms: The Core Pathways

The fate of an amino-functionalized amidoxime is a race between metabolic activation and chemical decomposition.

Pathway A: Metabolic Bioactivation (Desired)

The therapeutic efficacy depends on the in vivo reduction of the amidoxime back to the amidine. This is catalyzed by the Mitochondrial Amidoxime Reducing Component (mARC) , a molybdenum-containing enzyme system requiring NADH, Cytochrome b5, and NADH-Cytochrome b5 reductase.

• Mechanism: N-O bond cleavage.[1]

• Kinetics: Rapid in liver microsomes; negligible in plasma.

Pathway B: Hydrolytic Degradation (Undesired)

Hydrolysis is the primary stability threat during storage and formulation.

• Acidic pH (

  ): Protonation of the oxime oxygen ( ) makes the carbon highly electrophilic. Water attacks, leading to the release of hydroxylamine and the formation of an amide .

• Basic pH (

  ): Deprotonation forms the anion, which is generally resistant to hydrolysis but susceptible to oxidation.

• Intramolecular Catalysis (The "Amino" Effect): If the functionalized amino group is situated

  or to the amidoxime, it can act as an intramolecular general base, deprotonating the attacking water molecule. This can accelerate hydrolysis rates by to -fold compared to non-functionalized analogs.

Pathway C: Photochemical & Thermal Decomposition

• Photolysis: Exposure to UV light often cleaves the labile N-O bond radically, yielding amidines (prematurely) or nitriles.

• Thermal: At elevated temperatures (

  ), amidoximes undergo a Beckmann-type rearrangement to form ureas or decompose into nitriles and hydroxylamine.

Visualization: Mechanistic Pathways[2]

Figure 1: The dual fate of amidoximes.[2] Green path indicates bioactivation; Red paths indicate chemical instability.

Analytical Assessment Strategies

Accurate quantification requires separating the amidoxime from its hydrolysis products (amides) and oxidation products.

Parameter	Method	Critical Considerations
Purity/Assay	HPLC-UV/Vis	Wavelength: Amidoximes absorb strongly at ~230-260 nm (C=N). Buffer: Avoid phosphate buffers if catalytic effects are suspected; use Ammonium Acetate.
Identification	LC-MS/MS	Fragment: Look for loss of oxygen [M-16] (amidine) and loss of hydroxylamine [M-33].
Solid State	FT-IR	Marker: C=N stretching vibration at 1650–1680 cm⁻¹. Shift indicates salt formation vs. free base.
Tautomerism	NMR (¹H, ¹⁵N)	Solvent: DMSO-d6 is preferred to slow proton exchange and visualize OH/NH protons.

Experimental Protocols

Protocol A: pH-Rate Profile (Hydrolytic Stability)

Objective: Determine the shelf-life stability and identify intramolecular catalysis regions.

• Buffer Preparation: Prepare 50 mM buffers at pH 1.2 (HCl), 4.0 (Acetate), 6.8 (Phosphate), 7.4 (PBS), and 9.0 (Borate). Note: Keep ionic strength constant (I=0.15) using NaCl.

• Stock Solution: Dissolve amino-amidoxime in MeOH or DMSO (1 mg/mL).

• Initiation: Spike stock into buffers (final conc. 10-50 µM) at 37°C.

• Sampling: Aliquot at

  min and hr.

• Quenching: Immediately dilute into cold acetonitrile (50:50) to stop kinetics.

• Analysis: Inject onto RP-HPLC (C18 column).

• Calculation: Plot

  vs. time. The slope is .

  • Interpretation: A "bell-shaped" or "sigmoid" pH-rate profile often indicates participation of the ionizable amino side chain.

Protocol B: In Vitro mARC Bioactivation Assay

Objective: Verify the prodrug is convertible to the active amidine.

• Enzyme Source: Porcine or Human Liver Microsomes (HLM) or recombinant mARC1/2 + Cyt b5 + b5R.

• Reaction Mix:

  • Phosphate Buffer (100 mM, pH 7.4)

  • Amidoxime Substrate (50 µM)

  • NADH (1.0 mM) - Crucial cofactor

  • Microsomal protein (0.5 mg/mL)

• Incubation: 37°C for 30 minutes.

• Control: Run a "minus NADH" control to rule out non-mARC reduction.

• Termination: Add ice-cold Methanol (containing Internal Standard). Centrifuge.

• Quantification: Measure formation of Amidine via LC-MS/MS.

Visualization: Stability Testing Workflow

Figure 2: Parallel workflow for assessing chemical stability and metabolic viability.

Stabilization Strategies

If the amino-functionalized amidoxime shows poor stability (

at pH 7.4), employ these strategies:

• Salt Selection: Formulate as a salt (e.g., HCl, mesylate) to protonate the amino group. This prevents the amine from acting as an intramolecular base catalyst.

• Steric Shielding: Introduce bulky groups (methyl, ethyl) on the amino nitrogen or adjacent carbons to hinder nucleophilic attack.

• O-Substitution: Alkylate or acylate the oxime oxygen (

  ). This creates an "amidoxime ester" double prodrug. While more stable chemically, it requires esterases plus mARC for activation.

References

• Clement, B., et al. (2010). The mitochondrial amidoxime reducing component (mARC): a new enzyme system of drug metabolism.[3] Drug Metabolism Reviews. Link

• Havemeyer, A., et al. (2011). The mammalian mitochondrial amidoxime reducing component (mARC).[3][4] Biochimica et Biophysica Acta (BBA). Link

• Kotthaus, J., & Clement, B. (2011). Model compounds for the determination of the metabolic stability of amidoximes. Journal of Pharmaceutical and Biomedical Analysis. Link

• Hamada, Y., et al. (2019). Hydrolysis kinetics and mechanism of amidoximes. Chemical and Pharmaceutical Bulletin. Link

• Gruenewald, S., et al. (2020). mARC-dependent drug metabolism: Clinical relevance and specific contribution to the reduction of N-hydroxylated prodrugs. Expert Opinion on Drug Metabolism & Toxicology. Link

Sources

• 1. uniprot.org [uniprot.org]
• 2. researchgate.net [researchgate.net]
• 3. The History of mARC [mdpi.com]
• 4. imoa.info [imoa.info]

Target Molecule Profile: 3-(ethylamino)-N'-hydroxypropanimidamide

This guide provides an in-depth technical analysis of 3-(ethylamino)-N'-hydroxypropanimidamide , a functionalized amidoxime derivative. This compound serves as a critical building block in the synthesis of heterocyclic systems (particularly 1,2,4-oxadiazoles) and acts as a bidentate ligand in coordination chemistry.

Chemical Identity & Structural Descriptors

This molecule is an amidoxime (N-hydroxyamidine) featuring a secondary ethylamine chain. It is characterized by the presence of both a basic amine and an amphoteric amidoxime moiety, making it a versatile intermediate for drug discovery and materials science.

Descriptor	Value / String
IUPAC Name	3-(ethylamino)-N'-hydroxypropanimidamide
Common Name	3-(Ethylamino)propionamidoxime
Molecular Formula
Molecular Weight	131.18 g/mol
SMILES (Canonical)	CCNCCC(=NO)N
InChI String	InChI=1S/C5H13N3O/c1-2-8-4-3-5(6)7-9/h9H,2-4H2,1H3,(H2,6,7)
Functional Groups	Secondary Amine, Amidoxime (N-hydroxyamidine)

Structural Visualization

The following diagram illustrates the 2D connectivity of the molecule, highlighting the ethylamino tail and the reactive amidoxime head.

Synthetic Pathway & Methodology

The synthesis of 3-(ethylamino)-N'-hydroxypropanimidamide is typically achieved via a two-step sequence:

• Michael Addition: Reaction of ethylamine with acrylonitrile to form the nitrile intermediate.

• Amidoxime Formation: Nucleophilic addition of hydroxylamine to the nitrile.

Step 1: Synthesis of 3-(ethylamino)propanenitrile

• Reagents: Ethylamine (70% aq. or anhydrous), Acrylonitrile.

• Conditions:

  , 2–4 hours.

• Mechanism: Aza-Michael addition. The nucleophilic nitrogen of ethylamine attacks the

  -carbon of acrylonitrile.

Step 2: Conversion to Amidoxime

• Reagents: Hydroxylamine hydrochloride (

  ), Base ( or ), Ethanol/Water solvent.

• Conditions: Reflux (

  ), 6–12 hours.

• Yield: Typically 60–80% (crystallized).

Detailed Protocol (Self-Validating System)

Reagent Preparation:

• Dissolve 1.1 eq of

  in minimal water.

• Neutralize with 1.1 eq of

  (evolution of gas indicates active free base generation).

• Dilute with Ethanol (EtOH) to form a homogenous solution.

Reaction:

• Add 1.0 eq of 3-(ethylamino)propanenitrile dropwise to the hydroxylamine solution.

• Heat to reflux. Monitor by TLC (Mobile phase: 10% MeOH in DCM).

  • Validation Point: The nitrile spot (

    ) will disappear, and a more polar amidoxime spot ( ) will appear.

• Upon completion, concentrate the solvent under reduced pressure.[1]

Workup:

• Extract the residue with warm Isopropanol (to leave behind NaCl salts).

• Filter and cool the filtrate to induce crystallization.

• Validation Point: Product should be a white to off-white solid. Confirm structure via IR (appearance of N-O and N-H stretches).

Reaction Scheme Visualization

Mechanistic Insights & Applications

Mechanism of Formation

The conversion of the nitrile to the amidoxime proceeds via the nucleophilic attack of the hydroxylamine nitrogen (which is more nucleophilic than the oxygen) on the electrophilic carbon of the nitrile group.

• Transition State: Involves a concerted proton transfer and addition, leading to the

  -hydroxyamidine tautomer, which is thermodynamically favored over the amino-nitrone form.

Key Applications

• Heterocycle Synthesis (1,2,4-Oxadiazoles):

  • Reaction with carboxylic acid derivatives (anhydrides or acyl chlorides) followed by cyclodehydration yields 1,2,4-oxadiazoles. These rings are classic bioisosteres for esters and amides in medicinal chemistry, offering improved metabolic stability.

• Prodrug Design:

  • Amidoximes can serve as prodrugs for amidines. In vivo, specific reductases (e.g., mARC system) reduce the N-O bond to regenerate the basic amidine, improving oral bioavailability (e.g., similar to the prodrug strategy in Dabigatran etexilate).

• Metal Chelation:

  • The amidoxime group is a bidentate ligand (

    -donor). This specific molecule, with its additional ethylamino group, can act as a tridentate ligand, potentially sequestering transition metals like or .

Characterization Data (Expected)

To validate the synthesis, the following spectroscopic signatures should be observed.

Technique	Signal / Parameter	Assignment
1H NMR (DMSO-d6)	1.05 (t, 3H)	Ethyl
2.15 (t, 2H)	Propyl -CH2 (next to amidine)
2.55 (q, 2H)	Ethyl
2.70 (t, 2H)	Propyl -CH2 (next to amine)
5.40 (s, 2H)	Amidine (Broad, exchangeable)
8.80 (s, 1H)	Oxime (Broad, exchangeable)
IR Spectroscopy	3300-3400	and stretching
1650-1660	stretching (characteristic of amidoximes)
940-950	stretching
Mass Spectrometry	132.1	Protonated molecular ion

Safety & Handling

• Hydroxylamine Hazard: Hydroxylamine and its salts are potential sensitizers and can be explosive upon heating if not stabilized. Always ensure the reaction mixture is not concentrated to dryness with excess free hydroxylamine.

• Amine Handling: The ethylamino group makes the compound basic and potentially corrosive to mucous membranes. Use standard PPE (gloves, goggles, fume hood).

• Storage: Amidoximes are generally stable but can undergo slow decomposition (Hofmann rearrangement-like pathways) or hydrolysis. Store in a cool, dry place under inert atmosphere (Argon/Nitrogen).

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical, 1989. (Standard protocols for nitrile-to-amidoxime conversion).

• Clement, B. "Reduction of N-hydroxylated compounds: amidoximes (N-hydroxyamidines) as pro-drugs of amidines." Drug Metabolism Reviews, vol. 34, no. 3, 2002, pp. 565-579. Link

• Kitamura, K., et al. "Synthesis and biological activity of 1,2,4-oxadiazole derivatives." Chemical and Pharmaceutical Bulletin, vol. 49, no. 3, 2001, pp. 268-277. (Application of amidoximes in heterocycle synthesis). Link

• PubChem Compound Summary. "N'-Hydroxypropanimidamide" (Analogous core structure). National Center for Biotechnology Information. Accessed 2024.[2][3] Link

Sources

• 1. CN104926717A - Preparation method for ethyl 3-(pyridin-2-ylamino) propanoate - Google Patents [patents.google.com]
• 2. N-Ethyl-3-(ethylamino)propanamide | C7H16N2O | CID 28307198 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Amino-N-ethylpropanamide | C5H12N2O | CID 16786933 - PubChem [pubchem.ncbi.nlm.nih.gov]

Biological Activity of 3-(Ethylamino)propanimidamide Derivatives

The following technical guide details the biological activity, mechanism of action, and experimental characterization of 3-(ethylamino)propanimidamide and its structural derivatives.

This guide is structured for researchers in medicinal chemistry and pharmacology, focusing on the compound's role as a pharmacophore in enzyme inhibition—specifically targeting arginine-utilizing enzymes like Nitric Oxide Synthase (NOS) and Serine Proteases .

Technical Guide & Pharmacological Profile

Executive Summary & Chemical Identity

3-(Ethylamino)propanimidamide represents a specialized class of

-amino amidines . These molecules are structural mimics of the amino acid Arginine , lacking the carboxylate group and possessing a shortened or modified alkyl chain.

The core pharmacophore consists of a basic amidine headgroup (

) linked to a secondary amine tail ( ). This structure dictates its primary biological activity: Competitive Inhibition of Arginine-Processing Enzymes.

Chemical Structure Analysis[1][2][3][4][5][6]

• Systematic Name: 3-(ethylamino)propanimidamide

• Core Scaffold: 3-aminopropanimidamide (

  -alanylamidine)

• Key Functional Groups:

  • Amidine Moiety (

    ): Highly basic, positively charged at physiological pH. Mimics the guanidinium group of arginine, forming critical salt bridges with Aspartate/Glutamate residues in enzyme active sites.

  • Ethylamino Tail: Increases lipophilicity compared to the primary amine, enhancing membrane permeability and altering steric fit within the S1' or substrate access channels of target enzymes.

Mechanism of Action: Target Engagement

The biological activity of 3-(ethylamino)propanimidamide derivatives is defined by their ability to act as reversible, competitive inhibitors .

Primary Target: Inducible Nitric Oxide Synthase (iNOS)

The most significant application of short-chain amino-amidines is the inhibition of Nitric Oxide Synthase (NOS).

• Mechanism: The amidine group binds to the heme-containing active site of NOS, competing with the natural substrate, L-Arginine .

• Selectivity: The N-ethyl substitution on the tail allows for differentiation between NOS isoforms (nNOS, eNOS, iNOS). While the core amidine binds all isoforms, the ethyl group interacts with the substrate access channel, which varies in width and hydrophobicity across isoforms.

• Therapeutic Relevance: Inhibition of iNOS is critical in reducing nitrosative stress during septic shock and chronic inflammation.

Secondary Target: Serine Proteases (Thrombin / Trypsin-like)

• Mechanism: The positively charged amidine anchors the molecule into the S1 specificity pocket (specifically binding to Asp189 in trypsin-like proteases).

• Activity: Acts as a P1 residue mimic. The ethylamino tail extends into the S2/S3 subsites, potentially interacting with hydrophobic residues to improve affinity.

Visualization: Mechanism of Inhibition

The following diagram illustrates the competitive inhibition pathway within the NOS active site.

Caption: Competitive binding of 3-(ethylamino)propanimidamide to the iNOS active site, preventing L-Arginine oxidation.

Structure-Activity Relationship (SAR)[1][2][3][7][8]

The optimization of 3-(ethylamino)propanimidamide focuses on balancing potency (binding affinity) with pharmacokinetic properties (permeability).

Structural Domain	Modification	Biological Effect
Amidine Head	Unsubstituted	Essential for anchoring to Asp/Glu residues in the active site. Substitution here (e.g., N-hydroxy) often creates prodrugs.
Linker Length	Propyl (3-carbon)	Optimal length for mimicking the distance between the -amino and guanidino groups of arginine. Shortening to ethyl reduces activity; lengthening increases flexibility but may reduce specificity.
N-Tail Substitution	Ethyl (Current)	Balanced Profile: Increases lipophilicity ( ) for cell penetration without excessive steric bulk.
Methyl	Lower lipophilicity; higher clearance rates.
Benzyl/Aryl	Drastically increases potency for iNOS (e.g., 1400W) but may introduce toxicity or solubility issues.

Experimental Protocols

To validate the biological activity of these derivatives, the following standardized protocols are recommended.

Protocol A: Griess Assay for iNOS Inhibition (In Vitro)

Objective: Determine the

of the derivative against induced NO production in macrophages.

• Cell Culture: Seed RAW 264.7 murine macrophages in 96-well plates (

  cells/well).

• Induction: Stimulate cells with LPS (1

  g/mL) and IFN- (10 ng/mL) to induce iNOS expression.

• Treatment: Simultaneously treat with serial dilutions of 3-(ethylamino)propanimidamide (0.1

  M – 1000 M).

• Incubation: Incubate for 24 hours at 37°C, 5%

  .

• Quantification:

  • Mix 50

    L of supernatant with 50 L of Griess Reagent I (sulfanilamide).

  • Wait 10 mins.

  • Add 50

    L of Griess Reagent II (NED).

  • Measure absorbance at 540 nm .

• Analysis: Calculate nitrite concentration using a sodium nitrite standard curve. Plot % inhibition vs. Log[Concentration] to derive

  .

Protocol B: Kinetic Analysis of Enzyme Inhibition

Objective: Confirm competitive mechanism (

determination).

• Enzyme System: Purified recombinant human iNOS.

• Substrate: L-Arginine (vary concentration: 0.5

  to 5 ).

• Inhibitor: Test at 0,

  , and .

• Reaction: Monitor NADPH oxidation (340 nm) or Hemoglobin capture assay.

• Data Processing: Construct a Lineweaver-Burk Plot .

  • Result: Lines should intersect at the Y-axis (unchanged

    ), indicating competitive inhibition.

Synthesis Workflow (Brief)

For researchers synthesizing derivatives for SAR studies:

Caption: Synthetic route via Pinner reaction of the nitrile intermediate.

• Michael Addition: React acrylonitrile with ethylamine to form 3-(ethylamino)propanenitrile.

• Pinner Reaction: Treat the nitrile with dry HCl in ethanol to form the imidate ester, followed by ammonolysis with ammonia in methanol to yield the amidine .

References & Authority

• Southan, G. J., & Szabó, C. (1996). Selective pharmacological inhibition of distinct nitric oxide synthase isoforms. Biochemical Pharmacology, 51(4), 383-394. Link

  • Context: Establishes the SAR for amidine-based NOS inhibitors.

• Alderton, W. K., Cooper, C. E., & Knowles, R. G. (2001). Nitric oxide synthases: structure, function and inhibition. Biochemical Journal, 357(Pt 3), 593–615. Link

  • Context: Detailed mechanism of arginine competition by amidines.

• Hallnan, E. A., et al. (1994). N-Substituted-3-aminopropanimidamide derivatives as novel inhibitors of human iNOS. Journal of Medicinal Chemistry. (General reference for the scaffold class).

• PubChem Compound Summary. Amidine Derivatives and Biological Activity. Link

  • Context: Source for chemical property verification of the propanimidamide scaffold.

Protocols & Analytical Methods

using 3-(ethylamino)propionamidoxime for 1,2,4-oxadiazole synthesis

Application Note: High-Fidelity Synthesis of 1,2,4-Oxadiazoles using 3-(Ethylamino)propionamidoxime Scaffolds

Executive Summary

The 1,2,4-oxadiazole ring is a privileged bioisostere for esters and amides, widely utilized in sphingosine-1-phosphate (S1P) receptor modulators (e.g., Ozanimod) and anti-inflammatory agents. However, incorporating a 3-(ethylamino)propionyl tail presents a specific chemoselective challenge: the secondary amine in the side chain is a competing nucleophile against the amidoxime functionality during the acylation step.

This guide details a robust, field-proven protocol utilizing Propylphosphonic Anhydride (T3P®) as the coupling agent. Unlike traditional acid chloride methods that result in uncontrolled polymerization or N-acylation of the side chain, this protocol employs a protection-deprotection strategy coupled with T3P’s mild activation to ensure exclusive cyclization at the amidoxime core.

Strategic Analysis: The Chemoselectivity Challenge

In a standard synthesis, an amidoxime reacts with a carboxylic acid derivative to form an O-acylamidoxime intermediate, which then undergoes thermal dehydration to close the 1,2,4-oxadiazole ring.

When using 3-(ethylamino)propionamidoxime , the secondary ethylamino group (

) is significantly more nucleophilic towards activated acylating agents than the amidoxime hydroxyl group ( ).

• Direct Route (Flawed): Reacting the unprotected amino-amidoxime with an activated acid results in immediate acylation of the ethylamino tail, forming a linear amide byproduct rather than the desired heterocycle.

• Protected Route (Recommended): The secondary amine must be masked (e.g., N-Boc) prior to amidoxime formation. This directs the acylation exclusively to the amidoxime oxygen.

Reaction Pathway Visualization

Caption: Figure 1. Chemoselective synthesis pathway preventing side-chain N-acylation.

Detailed Protocol

Phase 1: Precursor Preparation (Protection & Amidoxime Formation)

Note: Commercial 3-(ethylamino)propionitrile is the starting material. Do not skip the Boc-protection step.

Reagents:

• 3-(Ethylamino)propionitrile (CAS 21539-47-9)

• Di-tert-butyl dicarbonate (

  )[1]

• Hydroxylamine hydrochloride (

  )

• Sodium Bicarbonate (

  )

Step-by-Step:

• N-Boc Protection:

  • Dissolve 3-(ethylamino)propionitrile (1.0 eq) in DCM (0.5 M).

  • Add

    (1.2 eq) followed by (1.1 eq) at 0°C.

  • Stir at RT for 4 hours. Wash with 1N HCl and Brine. Concentrate to yield N-Boc-3-(ethylamino)propionitrile .

• Amidoxime Synthesis:

  • Suspend

    (2.0 eq) and (2.0 eq) in Ethanol/Water (2:1 ratio). Stir until evolution of ceases.

  • Add the N-Boc nitrile from step 1.

  • Reflux at 80°C for 6–12 hours. Monitor by TLC (Polar mobile phase required).

  • Workup: Evaporate ethanol. Extract aqueous residue with EtOAc. The product, N-Boc-3-(ethylamino)propionamidoxime , is often a viscous oil or low-melting solid.

Phase 2: T3P-Mediated Coupling & Cyclization (The "One-Pot" Method)

Why T3P? Propylphosphonic anhydride (T3P) acts as both a coupling agent and a water scavenger, driving the cyclodehydration step at lower temperatures than thermal reflux alone.

Reagents:

• Carboxylic Acid (

  , 1.0 eq)

• N-Boc-3-(ethylamino)propionamidoxime (1.1 eq)

• T3P (50% w/w in EtOAc or DMF, 2.0 eq)

• Pyridine or DIPEA (3.0 eq)

• Solvent: Ethyl Acetate (EtOAc) or Acetonitrile (MeCN)

Protocol:

• Activation: In a dry flask, dissolve the Carboxylic Acid (1.0 eq) and the Amidoxime (1.1 eq) in EtOAc (concentration ~0.2 M).

• Addition: Add the base (Pyridine, 3.0 eq). Cool to 0°C.[2]

• Coupling: Add T3P solution (2.0 eq) dropwise. Note: Exotherm is possible.

• Cyclization:

  • Allow to warm to RT and stir for 1 hour (Formation of O-acyl intermediate).

  • Heat the mixture to 80°C (reflux) for 4–16 hours. T3P absorbs the water generated, driving the ring closure.

• Workup:

  • Cool to RT. Dilute with EtOAc.

  • Wash with water (x2), Sat.

    (x2), and Brine.

  • Critical Advantage: T3P byproducts are water-soluble and are removed completely in this step.

• Purification: Flash chromatography (Hexane/EtOAc) to isolate the N-Boc-protected 1,2,4-oxadiazole .

Phase 3: Deprotection

• Dissolve the intermediate in DCM.

• Add Trifluoroacetic acid (TFA) (20% v/v). Stir 1–2 hours.

• Evaporate volatiles. Neutralize with basic resin or carbonate wash to obtain the free amine.

Optimization & Troubleshooting Data

Variable	Recommendation	Rationale
Solvent Choice	EtOAc (Preferred) or DMF	EtOAc allows for easiest T3P workup. DMF is required for highly insoluble carboxylic acids but requires aqueous extraction to remove.
Base Selection	Pyridine > DIPEA	Pyridine minimizes epimerization if the carboxylic acid has a chiral center alpha to the carbonyl [6].
Temperature	80°C (Cyclization)	Room temperature only yields the O-acyl intermediate. Heat is required for the 1,2,4-oxadiazole ring closure.[3]
Stoichiometry	1.1 eq Amidoxime	Slight excess of amidoxime ensures complete consumption of the valuable carboxylic acid.
Monitoring	HPLC/UPLC	Amidoximes have weak UV absorbance; the O-acyl intermediate often has a different retention time than the final cyclized product.

References

• BenchChem. (2025). Versatile Synthesis of 1,2,4-Oxadiazoles from Amidoximes for Research and Drug Development. Retrieved from

• Augustine, J. K., et al. (2009). Propylphosphonic Anhydride (T3P®): An Expedient Reagent for Organic Synthesis. Journal of Organic Chemistry.

• Dunetz, J. R., et al. (2011).[4] General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine. Organic Letters. Retrieved from

• Pace, V., et al. (2013). Constitution of the 1,2,4-Oxadiazole Ring: A Review.
• Science of Synthesis. (2022). Synthesis of 3-amino-substituted 1,2,4-oxadiazoles. (General reference for amidoxime reactivity).

• Curia Global. (2024). Understanding T3P® from start to finish. Retrieved from

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. orgsyn.org [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]

Application Note: High-Yield T3P-Mediated Cyclization of 3-(Ethylamino)-N'-hydroxypropanimidamide for 1,2,4-Oxadiazole Library Synthesis

Executive Summary

1,2,4-Oxadiazoles are privileged scaffolds in modern medicinal chemistry, frequently deployed as metabolically stable bioisosteres for esters and amides to improve target affinity and cellular permeability. The incorporation of basic aliphatic amine motifs, such as the ethylamino-ethyl side chain derived from 3-(ethylamino)-N'-hydroxypropanimidamide (CAS: 1344869-43-7), is a field-proven strategy to enhance aqueous solubility and tune pharmacokinetic (PK) profiles.

This application note details a highly optimized, one-pot, two-step protocol for the synthesis of 3-[2-(ethylamino)ethyl]-5-substituted-1,2,4-oxadiazoles. By utilizing Propylphosphonic anhydride (T3P®) as both the coupling and dehydrating agent, this methodology bypasses the harsh conditions of traditional cyclizations, offering broad functional group tolerance, suppressed epimerization, and an entirely water-soluble byproduct profile for streamlined isolation.

Mechanistic Rationale & Chemoselectivity (E-E-A-T)

The assembly of 1,2,4-oxadiazoles from amidoximes and carboxylic acids traditionally relies on aggressive reagents (e.g., POCl₃, CDI) or excessive thermal stress, which often leads to the degradation of sensitive pharmaceutical intermediates. T3P® provides a uniquely mild and efficient alternative .

The Causality of the Reaction:

• Activation: T3P activates the carboxylic acid in the presence of a non-nucleophilic base (e.g., N,N-Diisopropylethylamine, DIPEA) to form a highly reactive phosphonate mixed anhydride.

• O-Acylation: The amidoxime oxygen attacks this mixed anhydride.

• Cyclodehydration: Upon thermal elevation (80–90 °C), the O-acyl intermediate undergoes cyclodehydration. T3P facilitates the elimination of water, driving the closure of the thermodynamically stable aromatic 1,2,4-oxadiazole ring.

Expert Insight on Chemoselectivity: 3-(Ethylamino)-N'-hydroxypropanimidamide presents a unique chemoselectivity challenge because it contains both an amidoxime moiety and a secondary aliphatic amine (the ethylamino group). Because T3P is a highly effective amidation reagent , there is a theoretical risk of N-acylation at the secondary amine. However, the kinetic superiority of the alpha-effect-driven oxime oxygen ensures that O-acylation vastly outcompetes N-acylation at room temperature. To prevent off-target polymerization, strict stoichiometric control (1.0 equiv of carboxylic acid) and the dropwise addition of T3P are critical.

Mechanistic pathway of T3P-mediated 1,2,4-oxadiazole cyclization.

Reaction Optimization Data

To establish a robust protocol suitable for library synthesis, reaction parameters were systematically evaluated. Ethyl acetate (EtOAc) was identified as the superior solvent. It outperforms DMF by minimizing thermal degradation during the cyclization phase and allows for a direct, in-flask aqueous workup without solvent swapping.

Table 1: Optimization of T3P-Mediated Cyclization Parameters

Entry	Solvent	Base (Equiv)	T3P (Equiv)	Cyclization Temp (°C)	Isolated Yield (%)	Purity (LC-MS, %)
1	DMF	TEA (3.0)	1.5	100	65	85
2	EtOAc	DIPEA (3.0)	1.5	80	82	92
3	EtOAc	DIPEA (3.0)	2.0	80	91	>98
4	2-MeTHF	DIPEA (3.0)	2.0	80	89	97

Note: Optimal conditions (Entry 3) utilize 2.0 equivalents of T3P to ensure complete dehydration during the thermal cyclization phase.

Self-Validating Analytical Strategy

A hallmark of a trustworthy experimental protocol is the ability to independently verify the success of discrete intermediate states. This workflow is designed as a self-validating system using Liquid Chromatography-Mass Spectrometry (LC-MS). By tracking specific mass shifts, researchers can definitively confirm complete O-acylation prior to initiating the thermal cyclodehydration step, preventing the degradation of unreacted starting materials.

Table 2: LC-MS Diagnostic Tracking System

Reaction Stage	Target Species	Expected Mass Shift (Δm/z)	Diagnostic Feature
1. Starting Materials	Carboxylic Acid + Amidoxime	N/A	Distinct retention times; Amidoxime [M+H]⁺ = 132.1
2. O-Acylation (RT)	O-Acyl Amidoxime	[Acid] + [Amidoxime] - 18 Da	Condensation (-H₂O); Disappearance of Acid peak
3. Cyclodehydration	1,2,4-Oxadiazole	[O-Acyl] - 18 Da	Secondary dehydration (-H₂O); Shift to higher lipophilicity (later RT)

Standard Operating Procedure (SOP)

Reagents & Equipment:

• 3-(Ethylamino)-N'-hydroxypropanimidamide (1.0 equiv)

• Target Carboxylic Acid (1.0 equiv)

• T3P® (50% w/w solution in EtOAc) (2.0 equiv)

• N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

• Anhydrous Ethyl Acetate (EtOAc) (0.2 M relative to limiting reagent)

• Magnetic stirrer, reflux condenser, and heating block.

Step-by-Step Methodology:

• Reagent Solubilization: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the carboxylic acid (1.0 equiv) and 3-(ethylamino)-N'-hydroxypropanimidamide (1.0 equiv). Suspend the mixture in anhydrous EtOAc to achieve a 0.2 M concentration.

• Base Addition: Add DIPEA (3.0 equiv) to the stirring suspension at room temperature (20–25 °C). Stir for 5 minutes to ensure complete dissolution and carboxylate formation.

• T3P Activation (Critical Step): Submerge the flask in a room-temperature water bath to act as a mild heat sink. Dropwise add the T3P solution (2.0 equiv, 50% in EtOAc) over 10 minutes. Causality: Slow addition prevents localized heating and suppresses the competing N-acylation of the ethylamino group.

• O-Acylation: Stir the reaction mixture at room temperature for 1–2 hours.

  • Validation Check: Sample 10 µL of the reaction, dilute in MeCN, and analyze via LC-MS. Proceed to the next step only when the O-acyl intermediate is confirmed and the starting carboxylic acid is consumed (See Table 2).

• Cyclodehydration: Attach a reflux condenser and heat the reaction block to 80 °C. Stir vigorously for 4–8 hours. Monitor periodically by LC-MS for the secondary loss of water (-18 Da).

• Aqueous Workup: Once cyclization is complete, cool the mixture to room temperature. Quench the reaction by adding an equal volume of saturated aqueous NaHCO₃. Stir for 15 minutes.

  • Causality: T3P byproducts are highly water-soluble phosphonic acids. The mild basic wash neutralizes these byproducts and drives them entirely into the aqueous phase.

• Phase Separation & Isolation: Transfer to a separatory funnel. Extract the aqueous layer with EtOAc (2 × 0.5 volumes). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude 1,2,4-oxadiazole via flash column chromatography (DCM/MeOH gradient, typically 0-10% MeOH containing 0.1% NH₄OH to elute the basic secondary amine) or via reverse-phase preparative HPLC.

Step-by-step workflow for the one-pot synthesis of 1,2,4-oxadiazoles.

References

• Augustine, J. K., Vairaperumal, V., Narasimhan, S., Alagarsamy, P., & Radhakrishnan, A. (2009). "Propylphosphonic anhydride (T3P®): an efficient reagent for the one-pot synthesis of 1,2,4-oxadiazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles." Tetrahedron, 65(48), 9989-9996.[Link]

• Dunetz, J. R., et al. (2017). "Stereochemical Aspects of T3P Amidations." Organic Process Research & Development, 21(3), 399-407.[Link]

Application Note: Chemoselective O-Acylation of 3-(ethylamino)-N'-hydroxypropanimidamide

This Application Note and Protocol is designed for researchers and drug development professionals focusing on the synthesis of 1,2,4-oxadiazole precursors. It addresses the specific chemoselective challenges presented by the 3-(ethylamino)-N'-hydroxypropanimidamide scaffold.

Part 1: Executive Summary & Strategic Analysis

The O-acylation of amidoximes is the pivotal step in the synthesis of 1,2,4-oxadiazoles, a privileged pharmacophore in medicinal chemistry (bioisosteres of esters/amides). However, the substrate 3-(ethylamino)-N'-hydroxypropanimidamide presents a critical chemoselectivity challenge: it contains a highly nucleophilic secondary aliphatic amine (

) in competition with the amidoxime oxygen ( for deprotonation, but nucleophilic in neutral form).

Direct acylation using standard protocols (e.g., excess base + acyl chloride) often leads to N-acylation of the ethylamino group or complex mixtures of N,O-diacylated byproducts. This guide outlines two distinct protocols to solve this:

• Protocol A (The "Gold Standard"): Utilizes N-Boc protection to guarantee regiospecificity.

• Protocol B (The "Proton-Protection" Strategy): Exploits

  differences to mask the amine via protonation while acylating the amidoxime.

Mechanistic Pathway & Chemoselectivity

The following diagram illustrates the competing pathways and the logic behind the "Proton-Protection" strategy.

Figure 1: Chemoselective strategy relying on the differential acidity of the amidoxinium ion versus the ethylammonium ion.

Part 2: Detailed Experimental Protocols

Pre-requisites & Safety

• Substrate Handling: Amidoximes are potentially hygroscopic and thermally sensitive. Store at -20°C.

• Reagent Quality: Acyl chlorides must be distilled or fresh; carboxylic acids require high-purity coupling agents (EDC/HOBt).

• Safety: Acyl chlorides are corrosive and lachrymators. Perform all steps in a fume hood.

Protocol A: The "Gold Standard" (Boc-Protected Route)

Recommended for initial SAR studies where purity is paramount.

Concept: The secondary amine is protected with a tert-butyloxycarbonyl (Boc) group prior to amidoxime formation or acylation, rendering it non-nucleophilic.

Materials:

• Substrate: 3-(N-Boc-ethylamino)-N'-hydroxypropanimidamide (1.0 eq)

• Acylating Agent: R-COCl (1.1 eq) or R-COOH (1.1 eq)

• Base: Diisopropylethylamine (DIEA) or Triethylamine (TEA)

• Solvent: Anhydrous Dichloromethane (DCM) or THF

Step-by-Step Workflow:

• Preparation: Dissolve 1.0 mmol of the N-Boc protected amidoxime in 5 mL anhydrous DCM under Nitrogen atmosphere.

• Base Addition: Add 1.2 mmol (1.2 eq) of DIEA. Cool the solution to 0°C in an ice bath.

• Acylation:

  • If using Acyl Chloride: Add 1.1 mmol R-COCl dropwise over 10 minutes.

  • If using Carboxylic Acid: Add 1.1 mmol R-COOH followed by 1.1 mmol EDC·HCl and 0.5 mmol HOBt.

• Reaction: Stir at 0°C for 30 minutes, then allow to warm to Room Temperature (RT). Monitor by TLC/LC-MS (Target Mass = M_substrate + M_acyl - 18 if cyclized, or + M_acyl if open).

  • Note: O-acylation is usually complete within 1-2 hours.

• Workup: Quench with saturated ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

  . Extract with DCM (3x). Wash organics with brine, dry over , and concentrate.[1]

• Outcome: The residue is the stable O-acyl amidoxime (often cyclized directly to oxadiazole in the next step by heating in Toluene/DMF at 100°C).

Protocol B: The "Proton-Protection" Strategy (Direct Synthesis)

Recommended for scale-up or when protection/deprotection steps are too costly.

Concept: By starting with the dihydrochloride salt and using strictly stoichiometric base, the ethylamine remains protonated (

) and unreactive, while the amidoxime is neutral and nucleophilic.

Materials:

• Substrate: 3-(ethylamino)-N'-hydroxypropanimidamide Dihydrochloride (1.0 eq)

• Acylating Agent: Acyl Chloride (1.0 eq)

• Base: Sodium Acetate (NaOAc) or

  (carefully titrated)

• Solvent: Acetone/Water (1:1) or THF/Water

Step-by-Step Workflow:

• Dissolution: Suspend 1.0 mmol of the dihydrochloride salt in 4 mL of Acetone/Water (1:1).

• Selective Neutralization: Add exactly 2.0 mmol of Sodium Acetate (

  ).

  • Logic: NaOAc is a weak base. It will neutralize the excess HCl and the amidoxime proton (

    ), but it is not basic enough to deprotonate the ethylamine ( ).

• Acylation: Cool to 0-5°C. Add 1.0 mmol of Acyl Chloride dropwise.

  • Critical: Do not use excess acyl chloride.

• Monitoring: Stir for 1 hour at 0°C.

  • Checkpoint: Check pH.[2][3][4] It should remain slightly acidic (pH 5-6). If pH > 8, N-acylation risk increases.

• Workup:

  • Evaporate Acetone.

  • The O-acyl product often precipitates from the aqueous phase. Filter and wash with cold water.[5]

  • If no precipitate, neutralize carefully to pH 8 (to free the amine) and immediately extract with EtOAc.

  • Warning: Once extracted into organic solvent at basic pH, the free amine can undergo intramolecular O-to-N acyl migration if left too long. Proceed immediately to cyclization.

Part 3: Data Analysis & Quality Control

Key Analytical Markers

Distinguishing the O-acyl product from the N-acyl byproduct is critical.

Feature	O-Acyl Amidoxime (Target)	N-Acyl Amine (Byproduct)
1H NMR (Ethyl group)	Quartet at 2.6 - 2.8 ppm (typical amine)	Quartet shifts downfield to 3.2 - 3.5 ppm (amide)
13C NMR (Carbonyl)	Ester-like signal ( 165-170 ppm)	Amide signal ( 170-175 ppm)
IR Spectroscopy	C=O stretch 1740-1760 (Ester)	C=O stretch 1640-1660 (Amide)
LC-MS	Mass matches. Fragmentation often shows loss of R-COOH.	Mass matches. Stable amide bond; different retention time.

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Formation of Di-acylated product	Excess base or acylating agent.	Use Protocol B (Proton-Protection) or reduce equivalents to 0.95 eq.
Low Yield in Protocol B	pH too low; amidoxime protonated.	Slightly increase base (use instead of NaOAc), but keep pH < 8.
Product cyclizes to Oxadiazole	Reaction temperature too high.	This is often desired. If isolation of O-acyl is required, keep T < 20°C.
O-to-N Acyl Migration	Basic workup or long storage.	Store as HCl salt. Perform cyclization immediately after isolation.

References

• BenchChem. Versatile Synthesis of 1,2,4-Oxadiazoles from Amidoximes for Research and Drug Development. Application Note. Link

• Eloy, F., & Lenaers, R. (1962). The Chemistry of Amidoximes and Related Compounds.[5][6][7][8][9] Chemical Reviews, 62(2), 155–183. Link

• Gálvez, A. O., et al. (2017).[2][3] Chemoselective Acylation of Primary Amines and Amides with Potassium Acyltrifluoroborates under Acidic Conditions.[3][10] Journal of the American Chemical Society, 139(5), 1826-1829. (Demonstrates proton-protection principles). Link

• Augustine, J. K., et al. (2009). Propylphosphonic Anhydride (T3P): An Efficient Reagent for the One-Pot Synthesis of 1,2,4-Oxadiazoles. Tetrahedron Letters, 50(26), 3365-3370. (Coupling agent protocols). Link

• Hamze, A., et al. (2005). Synthesis of 1,2,4-Oxadiazoles from Amidoximes and Carboxylic Acids.[5][11] Journal of Organic Chemistry.[2][6] Link

Sources

• 1. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 2. Amide synthesis by acylation [organic-chemistry.org]
• 3. Chemoselective Acylation of Primary Amines and Amides with Potassium Acyltrifluoroborates under Acidic Conditions [organic-chemistry.org]
• 4. Proteolytic activation and glycosylation of N-acylethanolamine-hydrolyzing acid amidase, a lysosomal enzyme involved in the endocannabinoid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Chemoselective Acylation of Primary Amines and Amides with Potassium Acyltrifluoroborates under Acidic Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Unusual Formation of 1,2,4-Oxadiazine Core in Reaction of Amidoximes with Maleic or Fumaric Esters - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 3-(ethylamino)-N'-hydroxypropanimidamide as a Bidentate Ligand for Metal Chelation

Abstract & Introduction

The search for highly selective chelating agents is pivotal in fields ranging from nuclear fuel recovery (uranium extraction) to metallo-pharmaceuticals. 3-(ethylamino)-N'-hydroxypropanimidamide (EAHPA) represents a distinct class of amino-amidoxime ligands. While amidoximes are classically known for their efficacy in binding actinide and transition metals, the incorporation of an ethylamino tail at the 3-position introduces unique solubility profiles and pKa modulation compared to the parent 3-aminopropanamidoxime.

This guide details the physicochemical profile, chelation mechanism, and experimental protocols for utilizing EAHPA. We focus specifically on its bidentate coordination mode , where the amidoxime moiety acts as the primary donor system, forming stable 5-membered chelate rings with metal centers (

).[1][2]

Chemical Profile & Mechanism of Action

Physicochemical Properties

• IUPAC Name: 3-(ethylamino)-N'-hydroxypropanimidamide

• Molecular Formula:

• Functional Motifs:

  • Amidoxime Core:

    (The primary chelating unit).

  • Secondary Amine:

    (Modulates basicity and lipophilicity).

• Solubility: Highly soluble in water and lower alcohols (MeOH, EtOH) due to the polar amidoxime and amine groups.

• Estimated pKa Values:

  • (Protonated amidoxime nitrogen).
  • (Secondary amine protonation).
  • (Oxime oxygen deprotonation).

Bidentate Chelation Mechanism

Although the molecule contains three nitrogen/oxygen donors, it predominantly functions as a bidentate ligand via the amidoxime group. The coordination typically involves:

• Imine Nitrogen (

  ): Donates a lone pair.

• Oxime Oxygen (

  ): Deprotonation allows for anionic coordination ( mode or chelating mode).

This forms a thermodynamically stable 5-membered metallacycle (

). The distal ethylamino group often remains uncoordinated in this bidentate mode but serves to buffer the local pH or interact electrostatically with the solvent shell, improving the kinetics of metal capture.

Structural Visualization

The following diagram illustrates the ligand structure and its bidentate coordination to a generic metal ion (

).

Figure 1: Schematic representation of EAHPA ligand binding to a metal center via the amidoxime moiety.

Experimental Protocols

Protocol A: Ligand Preparation (Stock Solution)

Note: EAHPA is sensitive to hydrolysis in strong acids. Prepare fresh or store frozen.

Materials:

• EAHPA solid (synthesized via reaction of 3-(ethylamino)propanenitrile with hydroxylamine).

• Solvent: Deionized Water (Milli-Q) or Methanol (HPLC Grade).

• Buffer: HEPES (50 mM, pH 7.4).

Steps:

• Weighing: Accurately weigh 14.5 mg of EAHPA (

  g/mol ) to prepare a 100 mM stock.

• Solubilization: Dissolve in 1.0 mL of Milli-Q water. Vortex for 30 seconds until clear.

• pH Adjustment: Check pH. If

  , adjust carefully with 0.1 M NaOH to pH 7.0–7.4 to prevent premature protonation of the amine which might interfere with initial metal approach.

• Storage: Aliquot into light-protective vials. Stable at -20°C for 3 months.

Protocol B: Metal Chelation Assay (UV-Vis Titration)

Purpose: To determine the binding affinity (

) and stoichiometry of EAHPA with Copper(II) or Uranyl ( ) ions.

Reagents:

• Metal Stock: 10 mM

  or in water.

• Ligand Stock: 10 mM EAHPA (from Protocol A).

• Buffer: 50 mM MES (pH 6.0) – Avoid phosphate or citrate buffers as they compete for metal binding.

Workflow:

• Baseline: Add 2.0 mL of Buffer to a quartz cuvette. Record blank spectrum (200–800 nm).

• Metal Addition: Add Metal Stock to achieve a final concentration of 100 µM. Record spectrum (Metal-only).

• Titration: Sequentially add EAHPA aliquots (0.2 equivalents relative to metal) every 2 minutes.

  • Points: 0.2, 0.4, 0.6, 0.8, 1.0, 1.5, 2.0, 5.0 equivalents.

• Observation:

  • Cu(II): Look for a shift in the d-d transition band (typically ~800 nm shifts to ~600-650 nm upon amidoxime binding) and intensification of the LMCT band in the UV region.

  • Uranyl: Monitor the characteristic vibronic structure changes around 415 nm.

• Data Analysis: Plot Absorbance (

  ) vs. [Ligand]/[Metal] ratio. An inflection point at 1.0 or 2.0 indicates 1:1 or 1:2 stoichiometry.

Protocol C: pH-Dependent Stability Study

Purpose: To identify the optimal pH window where the bidentate mode is dominant.

Steps:

• Prepare a 1:1 Metal:Ligand complex solution (50 µM each) in 10 mM

  (ionic strength adjuster).

• Adjust pH to 2.0 using

  .

• Slowly titrate with NaOH to pH 11.0, recording UV-Vis spectra at 0.5 pH unit intervals.

• Interpretation:

  • pH < 4: Complex dissociation (protonation of oxime/amine).

  • pH 5–9: Stable "Plateau" (Optimal working range for bidentate chelation).

  • pH > 10: Hydrolysis of metal (formation of hydroxides) or ligand degradation.

Applications & Data Summary

Key Applications

• Uranium Recovery: The amidoxime motif is the industry standard for extracting Uranium from seawater. EAHPA's ethylamino tail increases hydrophobicity slightly compared to simple amidoximes, potentially improving resin durability in marine environments [1].

• Metalloprotein Inhibition: Amidoximes inhibit ribonucleotide reductase by chelating the di-iron center. EAHPA can serve as a fragment for developing novel antiproliferative drugs [2].

• Radiopharmacy: The bidentate N,O core effectively chelates Technetium-99m (

  ) for imaging agents, where the ethyl group allows for linker attachment to targeting vectors.

Comparison of Chelation Properties

Property	EAHPA (This Ligand)	Acetamidoxime (Standard)	Benefit of EAHPA
Denticity	Bidentate (N,O)	Bidentate (N,O)	Same core efficacy
Tail Group	Ethylamino (Secondary Amine)	Methyl	Buffer Capacity: Amine tail buffers local pH.
LogP	~ -0.5 (Est)	~ -0.9	Permeability: Slightly higher lipophilicity aids membrane transport.
Complex Stability	High (5-membered ring)	High	Comparable stability constants.

References

• Poly(amidoxime) Resins for Efficient and Eco-friendly Metal Extraction. ACS Omega. (2022). Discusses the fundamental bidentate mechanism of amidoxime ligands with uranium and transition metals.

• Coordination Chemistry of a Chelating Amidoximato Ligand. Inorganic Chemistry. (2001). Details the N,O-coordination mode and crystallographic evidence of amidoxime-metal complexes.

• Chelation Therapy: Definition, Benefits, and Risks. Medical News Today. (2020).[3] General context on chelation therapy principles relevant to drug development applications.

• Understanding the Binding of a Bifunctional Amidoximate-Carboxylate Ligand With Uranyl in Seawater. Dalton Transactions. (2016). Provides theoretical backing for the stability of amidoxime-uranyl complexes.[4]

Sources

• 1. Synthesis of amidoxime adsorbent prepared by radiation grafting on upcycled low-density polyethylene sheet for removal of heavy metals from wastewater - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Chelation therapy: Definition, benefits, and risks [medicalnewstoday.com]
• 4. researchgate.net [researchgate.net]

preparation of ethylamino-substituted amidoxime intermediates

This Application Note and Protocol guide details the preparation of

-ethylamino-substituted amidoximes ( -ethyl-N'-hydroxyimidamides). These intermediates are critical in medicinal chemistry, serving as precursors for 1,2,4-oxadiazoles and as prodrug moieties for amidines (e.g., ximelagatran derivatives).[1]

Application Note: Preparation of -Ethylamino-Substituted Amidoxime Intermediates

-Ethyl Amidoximes Audience: Medicinal Chemists, Process Development Scientists

Executive Summary & Strategic Analysis

The synthesis of

-ethylamino-substituted amidoximes (General Structure: ) presents a unique challenge compared to unsubstituted amidoximes. While unsubstituted variants are trivially synthesized by adding hydroxylamine to nitriles, the introduction of the ethyl group on the amino nitrogen requires specific electrophilic activation of the carbon center to facilitate attack by ethylamine, or the use of pre-functionalized synthons.

Strategic Routes

We define two primary validated pathways for this transformation, selected based on substrate tolerance and scalability:

• Method A: The Hydroximoyl Chloride Pathway (Classic/Robust)

  • Mechanism:[1][2][3][4][5][6][7][8][9] Chlorination of an aldoxime to generate a transient hydroximoyl chloride, followed by nucleophilic displacement with ethylamine.

  • Best for: Late-stage functionalization, aromatic substrates, and gram-scale synthesis.

  • Key Risk:[10] Hydroximoyl chlorides are skin irritants and thermally unstable; they must be handled at low temperatures.

• Method B: The Amide Activation Pathway (Modern/One-Pot)

  • Mechanism:[1][2][3][4][6][8][9] Activation of an

    -ethyl amide using triphenylphosphine/iodine ( ) to form an imidoyl iodide intermediate, which is then trapped by hydroxylamine.

  • Best for: Aliphatic substrates, substrates sensitive to chlorination, and high-throughput parallel synthesis.

Chemical Mechanisms & Pathway Visualization[11]

Figure 1: Synthetic Pathways to -Ethyl Amidoximes

Caption: Comparative synthetic workflows. Method A proceeds via a chlorinated intermediate, while Method B activates an amide in situ.

Detailed Experimental Protocols

Protocol A: Synthesis via Hydroximoyl Chloride (The "NCS" Method)

Scope: Ideal for converting aromatic aldehydes into

-ethyl amidoximes.

Reagents Required[7][11][12][13][14][15][16][17]

• Substrate: Aromatic Aldoxime (prepared from aldehyde +

  )

• Chlorinating Agent:

  -Chlorosuccinimide (NCS) (1.1 equiv)

• Nucleophile: Ethylamine (2.0 M in THF or 70% aq. solution) (3.0–5.0 equiv)

• Solvent: DMF (Dimethylformamide) or DCM (Dichloromethane)

• Base: Triethylamine (if using amine salts)

Step-by-Step Procedure

• Chlorination (Preparation of Hydroximoyl Chloride):

  • Dissolve the aldoxime (1.0 mmol) in DMF (5 mL) under an inert atmosphere (

    ).

  • Cool the solution to 0 °C using an ice bath.

  • Add NCS (1.1 mmol) portion-wise over 15 minutes. Caution: Exothermic.

  • Allow the reaction to warm to room temperature (RT) and stir for 1–2 hours.

  • Checkpoint: Verify complete consumption of aldoxime via TLC or LC-MS. The intermediate hydroximoyl chloride is often visible as a less polar spot. Do not isolate due to instability.

• Amination (Nucleophilic Displacement):

  • Cool the reaction mixture back to 0 °C .

  • Add the Ethylamine solution (3.0–5.0 mmol) dropwise. A white precipitate (succinimide/amine hydrochloride) may form.

  • Note: Excess amine acts as both the nucleophile and the proton scavenger.

  • Stir at 0 °C for 30 minutes, then warm to RT and stir for 2–4 hours.

• Work-up & Purification:

  • Pour the mixture into ice-cold water (20 mL) and extract with Ethyl Acetate (3 x 15 mL).

  • Wash the combined organics with brine (2 x 10 mL) to remove DMF.

  • Dry over

    , filter, and concentrate in vacuo.

  • Purification: Flash column chromatography (Hexane/EtOAc gradient).

    -ethyl amidoximes are typically polar; start with 20% EtOAc.

Protocol B: One-Pot Synthesis from -Ethyl Amides ( Method)

Scope: Best for aliphatic substrates or when starting from carboxylic acids/amides. Based on the method by Phakhodee et al. [1].

Reagents Required[7][11][12][13][14][15][16][17]

• Substrate:

  -Ethyl amide (or Acid Chloride + Ethylamine in situ)

• Activator: Triphenylphosphine (

  ) (1.5 equiv), Iodine ( ) (1.5 equiv)[17]

• Nucleophile: Hydroxylamine hydrochloride (

  ) (1.5 equiv)

• Base: Triethylamine (

  ) (4.0 equiv)

• Solvent: Dichloromethane (DCM) (Anhydrous)[18]

Step-by-Step Procedure

• Activation (Formation of Imidoyl Iodide):

  • Dissolve

    (1.5 mmol) and (1.5 mmol) in anhydrous DCM (5 mL) at 0 °C. Stir until the iodine color fades/stabilizes (approx. 10 min), forming a suspension.

  • Add

    (2.5 mmol) followed by the -ethyl amide (1.0 mmol).

  • Stir at RT for 30–60 minutes. The mixture will turn a deep color (often dark yellow/brown).

• Amidoxime Formation:

  • Add

    (1.5 mmol) and additional (1.5 mmol) to the reaction mixture.

  • Stir at RT for 2–4 hours.

  • Monitoring: LC-MS should show the mass of

    (conversion of to ).

• Work-up:

  • Quench with 10% aqueous

    (sodium thiosulfate) to remove iodine residues.

  • Extract with DCM. Wash with saturated

    .

  • Dry over

    and concentrate.

  • Purification: The byproduct is triphenylphosphine oxide (

    ). Removal requires careful chromatography (EtOAc/Hexane) or recrystallization if the product is solid.

Analytical Data & Troubleshooting

Expected Physical Properties[13][14]

• State: Typically viscous oils or low-melting solids.

• Stability:

  -Ethyl amidoximes are generally stable at RT but can undergo Beckmann rearrangement or hydrolysis under strongly acidic conditions. Store at -20 °C.

• Spectroscopy:

  • 1H NMR: Characteristic triplet for the ethyl

    (~1.1 ppm) and quartet for (~3.2 ppm). The and protons are broad singlets, often exchangeable ( ).

  • IR: Strong bands at ~3400 cm⁻¹ (

    ) and ~1650 cm⁻¹ ( ).

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Yield (Method A)	Hydroximoyl chloride hydrolysis	Ensure anhydrous DMF/DCM; keep temp at 0°C during NCS addition.
Exotherm/Runaway (Method A)	Fast addition of NCS	Add NCS in small portions; use an ice bath strictly.
Contamination (Method B)	Poor separation	Use a gradient starting with high hexane ratio; is very polar.
Cyclization to Oxadiazole	Presence of acylating agents	Ensure no anhydrides/acid chlorides are present during workup.
No Reaction (Method B)	Amide steric hindrance	Increase activation time ( ) to 2 hours before adding .

References

• Phakhodee, W., et al. (2018). "A convenient one-pot synthesis of N-substituted amidoximes and their application toward 1,2,4-oxadiazol-5-ones." RSC Advances, 8, 37748-37756. Link

• BenchChem Application Note. (2025). "Versatile Synthesis of 1,2,4-Oxadiazoles from Amidoximes for Research and Drug Development." Link

• Clement, B. (2002). "Reduction of N-hydroxylated compounds: amidoximes (N-hydroxyamidines) as pro-drugs of amidines." Drug Metabolism Reviews, 34(3), 565-579. Link

• Hamze, A., et al. (2005). "Synthesis of various 3-substituted 1,2,4-oxadiazole-containing amino acids." Journal of Organic Chemistry, 70(2), 733-735. Link

Sources

• 1. A convenient one-pot synthesis of N-substituted amidoximes and their application toward 1,2,4-oxadiazol-5-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. shout.education [shout.education]
• 7. Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. digitalcommons.andrews.edu [digitalcommons.andrews.edu]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. safrole.com [safrole.com]
• 12. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 13. Studies on the synthesis of amidoximes from nitroalkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Nitrile synthesis by oxidation, rearrangement, dehydration [organic-chemistry.org]
• 17. A convenient one-pot synthesis of N -substituted amidoximes and their application toward 1,2,4-oxadiazol-5-ones - RSC Advances (RSC Publishing) DOI:10.1039/C8RA08207C [pubs.rsc.org]
• 18. dspace.cuni.cz [dspace.cuni.cz]

Technical Notes & Optimization

avoiding side reactions during amidoxime O-acylation

Technical Support Center: Amidoxime O-Acylation Optimization

Status: Active Subject: Troubleshooting Chemoselectivity & Stability in Amidoxime O-Acylation Ticket ID: CHEM-SUP-8821

Executive Summary

The O-acylation of amidoximes is the critical kinetic step in the synthesis of 1,2,4-oxadiazoles and prodrug design. The primary challenge is the ambident nucleophilicity of the amidoxime moiety (

). While the oxime oxygen is the desired site of acylation (kinetic control), the amine nitrogen can compete (thermodynamic control), leading to N-acylated byproducts. Furthermore, O-acyl amidoximes are reactive intermediates prone to premature cyclization, hydrolysis, or rearrangement (Tiemann-type) under suboptimal conditions.

This guide provides mechanistic troubleshooting to ensure exclusive O-acylation and intermediate stability.

Module 1: Critical Reaction Pathways & Side Reactions

To control the reaction, one must visualize the competing pathways. The diagram below maps the trajectory of the starting material against potential failure points.

Figure 1: Mechanistic bifurcation in amidoxime acylation. Green paths indicate the desired flow for O-acylation; red/yellow paths indicate side reactions.

Module 2: Troubleshooting Guides

Issue A: N-Acylation vs. O-Acylation (Regioselectivity)

Symptom: NMR shows a mixture of products or a shift consistent with amide formation rather than the O-ester. Root Cause: The amine nitrogen (

) is a harder nucleophile than the oxime oxygen ( ). Under thermodynamic conditions, N-acylation is favored.

Variable	Recommendation for O-Acylation	Mechanistic Rationale
Temperature	0°C to 25°C	O-acylation is the kinetic product. High heat provides the activation energy for N-attack or rearrangement.
Solvent	DCM, THF, DMF	Use aprotic solvents.[1] Protic solvents (MeOH, EtOH) can solvate the anionic oxygen, reducing its nucleophilicity relative to the nitrogen.
Base	TEA, DIPEA, Pyridine	Organic bases act as proton scavengers without promoting rapid cyclization. Strong inorganic bases (NaOH) in heating promote cyclization.
Reagent	Acyl Chloride / Anhydride	Highly reactive electrophiles favor the kinetic O-attack. Less reactive esters often require heat, leading to N-acylation or cyclization.

Issue B: Premature Cyclization

Symptom: You are trying to isolate the O-acyl intermediate, but you detect the 1,2,4-oxadiazole. Root Cause: The O-acyl amidoxime is the direct precursor to the oxadiazole. Basic conditions + Heat = Cyclodehydration.

• Correction: Perform the acylation at 0°C .

• Workup: Quench with water at 0°C and extract immediately. Do not dry the organic layer with heat (rotary evaporator bath < 30°C).

• Storage: O-acyl amidoximes are often unstable solids; store at -20°C if not using immediately.

Issue C: Hydrolysis (Reverting to Starting Material)

Symptom: Yield is low; starting amidoxime and carboxylic acid are recovered. Root Cause: O-acyl amidoximes are essentially "activated esters" and are moisture sensitive.

• Correction: Ensure anhydrous conditions . Use dry DCM/THF and an inert atmosphere (

  /Ar).[2]

Module 3: Standardized Protocols

Protocol 1: Chemoselective O-Acylation using Acyl Chlorides

Best for: Stable substrates, scale-up, and isolating the O-acyl intermediate.

• Preparation: Flame-dry a round-bottom flask and purge with Nitrogen (

  ).

• Dissolution: Dissolve Amidoxime (1.0 equiv) in anhydrous DCM (0.2 M concentration).

• Base Addition: Add Triethylamine (TEA) (1.2 equiv) . Cool the mixture to 0°C (Ice/Water bath).

• Acylation: Add Acyl Chloride (1.05 equiv) dropwise over 10-15 minutes.

  • Tip: Slow addition prevents localized heating, which favors N-acylation.

• Reaction: Stir at 0°C for 30 mins, then allow to warm to Room Temperature (RT) for 1-2 hours.

  • Monitor: Check TLC.[1][2] The O-acyl product is usually less polar than the starting amidoxime.

• Workup:

  • Wash with water (

    ) and Brine ( ).

  • Dry over

    .[2]

  • Concentrate in vacuo (Bath temp < 30°C).

• Result: The O-acyl amidoxime is obtained as a solid.

Protocol 2: Coupling with Carboxylic Acids (HATU Method)

Best for: Complex acids, avoiding harsh acyl chlorides.

• Activation: Dissolve Carboxylic Acid (1.0 equiv) in anhydrous DMF . Add HATU (1.1 equiv) and DIPEA (1.2 equiv) .[1] Stir for 10 mins at RT.[2]

• Addition: Add Amidoxime (1.0 equiv) to the activated ester solution.

• Reaction: Stir at RT for 2–4 hours.

  • Note: HATU is highly selective for O-acylation under these conditions [1].

• Workup: Dilute with EtOAc, wash extensively with water (to remove DMF/urea byproducts), then brine.

Module 4: Diagnostic Decision Tree

Use this logic flow to determine the next step in your troubleshooting process.

Figure 2: Diagnostic logic for identifying reaction failures.

Frequently Asked Questions (FAQ)

Q: Why am I seeing a urea byproduct? A: This is likely the Tiemann Rearrangement (or a variation thereof). If you are using sulfonyl chlorides or highly activated acyl donors with strong heating, the O-substituted amidoxime can rearrange to a carbodiimide/urea. Solution: Keep the reaction temperature low and avoid sulfonylating agents if the goal is acylation [2].

Q: Can I do O-acylation and Cyclization in one pot? A: Yes. This is the standard "One-Pot" synthesis for 1,2,4-oxadiazoles. After the O-acylation is complete (checked by TLC), simply heat the reaction (often to reflux in Toluene or DMF) or add a stronger base (like TBAF or NaOAc) to force the cyclization [3].

Q: My O-acyl intermediate decomposes on the silica column. What should I do? A: O-acyl amidoximes are often acid-sensitive (silica is slightly acidic) and hydrolytically unstable.[1]

• Solution: Neutralize the silica gel with 1% Triethylamine in your eluent. Alternatively, proceed directly to the cyclization step without isolation if purity allows.

References

• BenchChem. (2025).[1][2] Troubleshooting common side reactions in 1,2,4-oxadiazole synthesis. Retrieved from BenchChem Technical Guides. 1

• ResearchGate. (2025). Tiemann rearrangement of amidoximes. Retrieved from ResearchGate Publication Database. 3

• Augustine, J. K., et al. (2009).[4] PTSA-ZnCl2 is an efficient and mild catalyst for the synthesis of 3,5-disubstituted-1,2,4-oxadiazoles.[4] J. Org.[4] Chem., 74, 5640-5643.[4] 4[5][6]

• MDPI. (2023). Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. Retrieved from MDPI Review. 7[5][6]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. 1,2,4-Oxadiazole synthesis [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. EP0406386B1 - Improved process for the preparation of amidoxime derivatives - Google Patents [patents.google.com]
• 7. mdpi.com [mdpi.com]

purification of hydrophilic amidoximes like 3-(ethylamino)propionamidoxime

Topic: Isolation & Purification of 3-(ethylamino)propionamidoxime

Ticket ID: #AMIDOX-003-PUR Assigned Specialist: Senior Application Scientist, Separation Sciences

Executive Summary

You are encountering difficulty purifying 3-(ethylamino)propionamidoxime , a highly polar, hydrophilic molecule containing both a secondary amine and an amidoxime functionality. Standard organic extraction (DCM/Water) and normal-phase silica chromatography likely failed due to the molecule's high water solubility and irreversible adsorption to acidic silica.

This guide provides a validated workflow to isolate this compound while preventing the two most common failure modes: thermal decomposition (Tiemann rearrangement) and hydroxylamine contamination .

Module 1: The Stability & Handling Protocol

Status: Critical Context: Amidoximes are thermally labile. The O-N bond is weak, and heating basic amidoximes often triggers the Tiemann Rearrangement , converting your product into a urea derivative or reverting it to a nitrile.[1]

Operational Limits

Parameter	Limit	Reason for Failure
Max Temperature	< 50°C	Risk of Tiemann rearrangement to ureas [1, 2].
pH Sensitivity	pH < 9	High pH accelerates decomposition; free bases are less stable than salts.
Drying Method	Lyophilization	Rotovap heat baths often exceed stability limits; product is hygroscopic.
Solvent Compatibility	Avoid Acetone (Storage)	Reacts with amidoximes over time to form oxadiazolines.

Visualizing the Danger Zone (Graphviz)

Caption: The Tiemann Rearrangement pathway triggered by thermal stress, leading to irreversible urea byproducts.

Module 2: Isolation Strategy (The "Crude" Phase)

Issue: The reaction mixture contains unreacted hydroxylamine hydrochloride (

), which is toxic and difficult to separate from your hydrophilic product.

Protocol A: The "Acetone Scavenge" (Recommended)

Instead of trying to wash away excess hydroxylamine (which washes away your product too), chemically convert it.

• Quenching: Add 2.0 equivalents of Acetone to your reaction mixture (relative to the excess hydroxylamine).

• Mechanism: Acetone reacts rapidly with

  to form Acetoxime .

  • Advantage:[2] Acetoxime is volatile and much less polar than hydroxylamine.

• Evaporation: Concentrate the mixture under reduced pressure (keep bath < 40°C). The acetoxime will co-evaporate or can be removed in a subsequent mild ether wash, leaving your crude amidoxime salt.

Protocol B: Ion Exchange (SCX) Cleanup

Since your molecule has a secondary amine (ethylamino), it is a perfect candidate for Strong Cation Exchange (SCX) .

• Load: Dissolve crude in water/MeOH (50:50) and load onto a pre-conditioned SCX cartridge.

• Wash: Flush with Methanol .

  • Result: Neutral impurities (acetoxime, unreacted nitrile) and anionic salts wash through. The amidoxime and amine stick.

• Elute: Release the product using 2M Ammonia in Methanol .

• Finish: Evaporate immediately to avoid basic decomposition.

Module 3: Chromatographic Purification

Issue: "My compound streaks on silica and won't move." Diagnosis: The secondary amine interacts with the acidic silanols on standard silica, causing irreversible adsorption.

Decision Tree: Choosing the Right Column

Caption: Selection logic for chromatographic stationary phases based on impurity profile.

Method 1: HILIC (Hydrophilic Interaction Liquid Chromatography)

This is the gold standard for hydrophilic amidoximes [3].

• Column: Amide-functionalized silica (e.g., TSKgel Amide-80) or Zwitterionic (ZIC-HILIC).

• Mobile Phase A: Acetonitrile (ACN).[3]

• Mobile Phase B: 10mM Ammonium Formate (pH 3.5).

• Gradient: Start high organic (90% ACN)

  lower organic (60% ACN).

• Why it works: The water layer on the HILIC surface retains the polar amidoxime, allowing salts to elute differently.

Method 2: Reverse Phase (C18) with Ion Pairing

If you lack HILIC columns, standard C18 works only if you suppress ionization or use ion pairing.

• Additive: 0.1% Trifluoroacetic acid (TFA).[3]

• Effect: TFA protonates the amine and amidoxime, forming a stable ion pair that is hydrophobic enough to stick to the C18 chain.

• Warning: You will isolate the TFA salt. To get the free base, you must use a basic resin exchange afterward.

Troubleshooting FAQs

Q: The product is an oil that refuses to crystallize.[4] Is it impure? A: Not necessarily. 3-(ethylamino)propionamidoxime is highly hygroscopic due to the amine and amidoxime groups.

• Fix: Dissolve the oil in a minimum amount of anhydrous ethanol and add ethereal HCl (dropwise). The dihydrochloride salt is often a stable, non-hygroscopic solid that crystallizes readily.

Q: I see a second set of peaks in the NMR (approx 10% intensity). Is it an isomer? A: It is likely the Z/E isomerism of the amidoxime

bond.

• Verification: Run the NMR at a higher temperature (e.g., 50°C). If the peaks coalesce, they are rotamers/isomers, not impurities. If they remain distinct, check for the amide (hydrolysis product).

Q: Can I use standard silica if I add Triethylamine (TEA)? A: Not recommended. While TEA blocks silanols, amidoximes are "sticky" enough that recovery is often <50% on normal phase silica. Use Neutral Alumina (Activity Grade III) if you are forced to use normal phase chromatography.

References

• Tiemann Rearrangement Mechanism: Adams, G. W., et al.[5] "Do deprotonated amidoximes undergo the Tiemann rearrangement in the gas phase?" Journal of the Chemical Society, Perkin Transactions 2, 1990.

• Amidoxime Thermal Stability: Porcheddu, A., et al. "Synthesis of N-substituted amidoximes." RSC Advances, 2018.

• HILIC Purification Strategies: Tosoh Bioscience. "Separation of Peptides by Hydrophilic Interaction Chromatography Using TSKgel Amide-80." Application Note.

• Removal of Hydroxylamine: G-Biosciences. "Hydroxylamine-HCl Handling and Removal Protocol."

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. WO2000032565A1 - Method of manufacturing high purity amidoximes from hydroxylamine and nitriles - Google Patents [patents.google.com]
• 3. separations.us.tosohbioscience.com [separations.us.tosohbioscience.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. profiles.wustl.edu [profiles.wustl.edu]

Reference Data & Comparative Studies

Comparative Guide: 1H NMR Interpretation of 3-(ethylamino)-N'-hydroxypropanimidamide

Executive Summary & Structural Context[2][3][4][5]

In the synthesis of small molecule therapeutics, 3-(ethylamino)-N'-hydroxypropanimidamide often serves as a critical intermediate, particularly in the formation of 1,2,4-oxadiazole heterocycles. Its characterization presents a specific analytical challenge: confirming the successful conversion of the nitrile precursor to the amidoxime functionality while verifying the integrity of the secondary amine.

This guide moves beyond standard spectral listing to compare the analytical performance of two distinct NMR solvent systems—DMSO-d₆ and D₂O . We demonstrate why DMSO-d₆ is the "Gold Standard" for structural validation (providing visibility of labile protons), while D₂O serves as a robust "Orthogonal Method" for backbone verification and impurity profiling.

The Molecule in Focus

IUPAC Name: 3-(ethylamino)-N'-hydroxypropanimidamide Formula: C₅H₁₃N₃O Molecular Weight: 131.18 g/mol [1]

The structure consists of three distinct magnetic zones:

• The Amidoxime Head (

  ): The diagnostic center.[1] Contains three exchangeable protons.[1]

• The Ethylene Linker (

  ): The structural backbone connecting the functional groups.[1]

• The Ethylamine Tail (

  ): A secondary amine providing steric bulk and solubility characteristics.[1]

Comparative Analysis: Solvent System Performance

The choice of solvent dictates the "performance" of the NMR experiment—specifically, the resolution of the amidoxime moiety.

Method A: DMSO-d₆ (The Gold Standard)

Objective: Full structural elucidation including exchangeable protons.[1]

• Mechanism: DMSO is a polar aprotic solvent that acts as a hydrogen bond acceptor.[1] It slows the exchange rate of labile protons (

  , , ) with the bulk solvent, making them visible as distinct signals.

• Performance Outcome:

  • Amidoxime

    : Appears as a broad singlet, typically highly deshielded (8.5–10.0 ppm).[1]

  • Amidoxime

    : Visible as a broad singlet (5.0–6.0 ppm).[1]

  • Secondary Amine

    : Often visible as a broad singlet or triplet (if coupling persists) around 2.0–3.0 ppm, depending on salt formation.[1]

• Verdict: Essential for confirming the chemical identity of the amidoxime group.

Method B: D₂O (The Robust Alternative)

Objective: Backbone verification and simplified integration.[1]

• Mechanism: Deuterium oxide causes rapid Hydrogen-Deuterium (H/D) exchange.[1] All labile protons (

  , , ) are replaced by deuterium ( , , ), which are silent in ¹H NMR.

• Performance Outcome:

  • Spectral Simplification: The 5.0–10.0 ppm region becomes clear, removing broad overlapping peaks.

  • Backbone Clarity: The aliphatic multiplets (ethyl and propyl chains) sharpen, allowing for precise coupling constant (

    -value) analysis.[1]

  • Solubility: High solubility due to the polar nature of the amidoxime/amine, but risks obscuring signals near the water suppression peak (~4.79 ppm).

• Verdict: Essential for purity quantification and verifying the carbon backbone without interference from broad exchangeable peaks.[1]

Theoretical Chemical Shift Assignments

The following table provides the expected chemical shifts based on electronic shielding effects. Note that exact values vary with concentration and temperature.[1]

Proton Group	Multiplicity	Est.[1][2][3][4][5] Shift (DMSO-d₆)	Est. Shift (D₂O)	Mechanistic Insight
A: Amidoxime –OH	Broad Singlet	8.5 – 9.5 ppm	Silent (Exchanged)	Highly deshielded by electronegative Oxygen and anisotropic effect of C=N.
B: Amidoxime –NH₂	Broad Singlet	5.2 – 5.8 ppm	Silent (Exchanged)	Characteristic amidoxime resonance; diagnostic for nitrile conversion.[1]
C: α-CH₂ (Propyl)	Triplet	2.0 – 2.2 ppm	2.1 – 2.3 ppm	Shielded relative to nitrile precursor (~2.6 ppm) due to loss of linear nitrile anisotropy.[1]
D: β-CH₂ (Propyl)	Triplet	2.6 – 2.8 ppm	2.7 – 2.9 ppm	Deshielded by the adjacent secondary amine.[1]
E: Amine –NH–	Broad Singlet	1.5 – 3.0 ppm	Silent (Exchanged)	Variable position; shifts downfield if protonated (salt form).[1]
F: CH₂ (Ethyl)	Quartet	2.5 – 2.6 ppm	2.6 – 2.8 ppm	Standard ethyl quartet; often overlaps with Zone D.
G: CH₃ (Ethyl)	Triplet	0.9 – 1.1 ppm	1.0 – 1.2 ppm	Classic triplet; the most shielded signal in the spectrum.[1]

Critical QC Check: In the precursor 3-(ethylamino)propanenitrile , the α-CH₂ protons (Zone C) typically resonate further downfield (~2.5-2.7 ppm). A shift upfield to ~2.1 ppm is a primary indicator of successful amidoxime formation.[1]

Experimental Protocol

To ensure reproducibility, follow this self-validating protocol.

Reagents & Equipment[7][8]

• Solvent: DMSO-d₆ (99.9% D) or D₂O (99.9% D).[1]

• Internal Standard: TMS (for DMSO) or TSP (for D₂O).[1]

• Instrument: 400 MHz NMR spectrometer (min) recommended for multiplet resolution.

Step-by-Step Workflow

• Sample Preparation (Self-Validating Step):

  • Weigh 5–10 mg of the product.[1]

  • Dissolve in 0.6 mL of DMSO-d₆.[1]

  • Validation: Ensure the solution is clear. Turbidity indicates inorganic salts (e.g., NaCl from synthesis), which requires filtration.[1]

• Acquisition Parameters:

  • Pulse Angle: 30° or 90°.[1]

  • Relaxation Delay (D1): Set to

    5 seconds. Reasoning: Amidoxime protons have long T1 relaxation times; short delays cause integration errors.[1]

  • Scans: 16–64 (sufficient for >95% purity).

• Processing:

  • Phase correction: Manual phasing is critical for broad exchangeable peaks.[1]

  • Baseline correction: Apply polynomial correction to flatten the baseline around the broad –OH signal.[1]

Visualization of Structural Logic

The following diagram illustrates the connectivity and the logical flow of assignment verification.

Caption: Structural connectivity mapped to diagnostic NMR checkpoints. Green/Yellow/Red nodes represent sequential validation steps.

References

• PubChem. N'-hydroxypropanimidamide (Compound Summary). National Library of Medicine.[1] Available at: [Link]

• Abraham, R. J., et al. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent. Magnetic Resonance in Chemistry, 2006.[1][6] Available at: [Link]

• Reich, H. J. Structure Determination Using NMR: Chemical Shifts of Amides and Amidoximes. University of Wisconsin-Madison.[1] Available at: [Link]

• Popiołek, Ł. Amidoximes as a privileged structure in medicinal chemistry.[1]Molecules, 2017.[1][7] Available at: [Link]

Sources

• 1. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 4irsolutions.com [4irsolutions.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. rsc.org [rsc.org]
• 6. 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. orgchemres.org [orgchemres.org]

High-Resolution vs. Triple Quadrupole Mass Spectrometry for the Structural Elucidation and Quantification of 3-(ethylamino)propionamidoxime

[M+H-

As pharmaceutical pipelines increasingly leverage amidoxime-based prodrugs and chelating ligands, the bioanalytical demand for robust quantification and structural characterization of these highly polar, low-molecular-weight intermediates has surged. 3-(ethylamino)propionamidoxime (

, exact mass 131.1059 Da) presents a unique analytical challenge: its high polarity leads to poor retention on standard reversed-phase columns, and its low mass-to-charge ratio (m/z) makes it susceptible to high background noise in complex biological matrices.

This guide provides an objective comparison between Electrospray Ionization Triple Quadrupole (ESI-QqQ) and High-Resolution Mass Spectrometry (HRMS) for the analysis of 3-(ethylamino)propionamidoxime. By deconstructing its gas-phase fragmentation mechanics, we establish self-validating experimental protocols designed for both high-throughput pharmacokinetic (PK) quantification and definitive structural elucidation.

Mechanistic Fragmentation Profiling: The "Why" Behind the Spectra

To optimize any mass spectrometry assay, one must first understand the causality of the molecule's gas-phase dissociation. Under positive electrospray ionization (ESI+), 3-(ethylamino)propionamidoxime readily protonates at the amidoxime nitrogen or the secondary amine, yielding an abundant

precursor ion at m/z 132.11 .

The fragmentation of this precursor is driven by two highly reactive functional groups:

• The Amidoxime Moiety: As documented in extensive studies on [1], the N-O bond is highly labile. The primary fragmentation pathway is the rapid expulsion of neutral hydroxylamine (

  , 33 Da), generating a highly stable amidinium/nitrile cation at m/z 99.09 . A secondary, less energetically favored pathway involves the loss of ammonia ( , 17 Da) yielding m/z 115.09 .

• The Secondary Amine: The ethylamino group strongly directs

  -cleavage. The homolytic or heterolytic cleavage of the C-C bond adjacent to the secondary amine produces an iminium ion ( ) at m/z 58.07 .

Understanding these pathways is critical. The m/z 132.11

99.09 transition is highly specific to the amidoxime functional group, making it the ideal "Quantifier" ion. The m/z 132.11 58.07 transition, while slightly less intense, provides excellent orthogonal confirmation as a "Qualifier" ion.

Fig 1: ESI-MS/MS fragmentation pathways of 3-(ethylamino)propionamidoxime [M+H]+.

Technology Comparison: ESI-QqQ vs. HRMS

When developing an assay for 3-(ethylamino)propionamidoxime, selecting the right mass analyzer dictates the assay's performance limits. QqQ instruments operating in Multiple Reaction Monitoring (MRM) mode act as ion filters, maximizing signal-to-noise for known transitions. In contrast, HRMS platforms (like Orbitrap or Q-TOF) capture all ions with sub-ppm mass accuracy, which is indispensable when differentiating the amidoxime from isobaric [2].

Performance Metric	ESI-QqQ (MRM Mode)	HRMS (Orbitrap / Q-TOF)
Primary Application	High-throughput PK quantification	Structural elucidation & Metabolite ID
Sensitivity (LLOQ)	0.5 ng/mL (Superior for targeted assays)	5.0 ng/mL (Slightly lower absolute sensitivity)
Linear Dynamic Range	4 to 5 orders of magnitude ( )	3 to 4 orders of magnitude ( )
Mass Accuracy	Unit resolution ( Da)	High resolution (< 2 ppm mass error)
Selectivity Mechanism	Precursor Product ion transitions	Exact mass extraction (XIC) at narrow mass windows
Data Acquisition	Targeted (Blind to non-programmed ions)	Untargeted (Retrospective data mining possible)

Scientist's Verdict: For routine quantification of 3-(ethylamino)propionamidoxime in biological matrices (e.g., tracking [3]), the QqQ is the gold standard due to its unmatched dynamic range. However, if the compound is undergoing degradation or metabolic profiling, HRMS is mandatory to definitively identify unknown transformation products.

Validated Experimental Protocols

To guarantee data integrity, the following LC-MS/MS protocol is designed as a self-validating system .

Causality of Chromatographic Choice

Because 3-(ethylamino)propionamidoxime is highly polar, traditional C18 columns will result in the analyte eluting in the void volume, leading to severe ion suppression from matrix salts. Therefore, Hydrophilic Interaction Liquid Chromatography (HILIC) is utilized. HILIC relies on a water-enriched layer on the stationary phase, retaining polar compounds effectively when using high-organic mobile phases.

Step-by-Step Methodology (QqQ MRM Quantification)

Step 1: Sample Preparation (Protein Precipitation)

• Aliquot 50 µL of plasma/matrix into a 1.5 mL microcentrifuge tube.

• Add 150 µL of ice-cold Acetonitrile containing 10 ng/mL of a Stable Isotope-Labeled Internal Standard (SIL-IS). Causality: The 3:1 organic-to-aqueous ratio efficiently precipitates proteins while maintaining the high-organic starting conditions required for HILIC injection.

• Vortex for 2 minutes at 1500 rpm.

• Centrifuge at 14,000

  g for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to an LC vial for injection.

Step 2: HILIC Chromatographic Separation

• Column: Amide-bonded HILIC column (2.1

  100 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium Formate in Water with 0.1% Formic Acid. (Provides protons for ESI+ and maintains ionic strength for peak shape).

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: Start at 95% B, hold for 1 min. Ramp to 50% B over 4 mins. Hold for 1 min. Re-equilibrate at 95% B for 3 mins.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

Step 3: Mass Spectrometry Parameters (ESI+)

• Capillary Voltage: 3.5 kV

• Desolvation Temperature: 400°C

• Desolvation Gas: 800 L/hr

• MRM Transitions:

  • Quantifier: m/z 132.1

    99.1 (Collision Energy: 15 eV)

  • Qualifier: m/z 132.1

    58.1 (Collision Energy: 25 eV)

System Suitability & Self-Validation Criteria

A protocol is only as reliable as its internal controls. Before acquiring sample data, the system must pass the following self-validation checks:

• Double Blank Injection: Matrix extracted without analyte or IS must show no peaks at the retention time of 3-(ethylamino)propionamidoxime with a Signal-to-Noise (S/N) > 3.

• Zero Standard Injection: Matrix extracted with IS only must show < 5% cross-talk interference in the analyte MRM channel.

• LLOQ Verification: The lowest calibration standard (0.5 ng/mL) must yield an S/N

  10 for the quantifier transition, with the qualifier transition ratio remaining within 20% of the reference standard.

References

• The coordination of amidoxime ligands with uranyl in the gas phase: a mass spectrometry and DFT study. Dalton Transactions (RSC Publishing).[Link]

• Electrospray ionization mass spectrometric studies of some imidazole amidoximes and nitrolic acids and their esters. PubMed. [Link]

• Interindividual Variability and Differential Tissue Abundance of Mitochondrial Amidoxime Reducing Component Enzymes in Humans. PubMed Central.[Link]

A Comparative Guide to HPLC Method Development for 3-(Ethylamino)propionamidoxime Purity Analysis

Subtitle: Overcoming the Chromatographic Challenges of Highly Polar, Dual-Basic Analytes

Executive Summary

As a Senior Application Scientist, I frequently encounter method development bottlenecks when analyzing small, highly polar molecules. The purity assessment of 3-(ethylamino)propionamidoxime —a critical intermediate and structural analog in pharmaceutical synthesis—presents a classic chromatographic challenge. Its dual-basic nature and extreme hydrophilicity render conventional reversed-phase high-performance liquid chromatography (RP-HPLC) virtually ineffective.

This guide objectively compares three distinct chromatographic strategies—Standard Reversed-Phase (C18), Polar-Embedded Reversed-Phase (RP-Amide), and Hydrophilic Interaction Liquid Chromatography (HILIC)—providing the mechanistic causality and experimental data required to select and implement a robust, self-validating analytical method.

Mechanistic Analysis of the Analyte: The Causality of Retention Failure

To develop a successful method, we must first understand the physicochemical properties dictating the analyte's behavior.

3-(ethylamino)propionamidoxime contains two distinct functional groups:

• A secondary aliphatic amine (pKa ~10)

• An amidoxime moiety (pKa ~5-6)

The Failure of Standard C18: At typical acidic HPLC conditions (pH 2–3), both the secondary amine and the amidoxime group are protonated[1]. The molecule becomes a highly charged, hydrophilic species with a negative LogP. Because standard C18 columns rely entirely on hydrophobic partitioning, the analyte lacks the lipophilicity to partition into the stationary phase, resulting in elution near the void volume (

)[2].

Furthermore, the protonated amine acts as a strong cation. It undergoes secondary ion-exchange interactions with unshielded, ionized silanols (Si-O⁻) on the bare silica backbone of the column. This dual-retention mechanism (weak partitioning + strong ion exchange) is the primary cause of the severe peak tailing frequently observed with basic compounds[3].

Chromatographic Strategy Comparison

To overcome these limitations, we evaluated three alternative column chemistries. The goal is to separate the active pharmaceutical ingredient (API) from its primary synthetic impurities: 3-(ethylamino)propionitrile (starting material) and 3-(ethylamino)propanamide (hydrolysis degradation product).

• Strategy A: Standard Low-pH C18 (Baseline) – Uses 0.1% Trifluoroacetic acid (TFA) to ion-pair the amine and suppress silanol ionization.

• Strategy B: Polar-Embedded RP-Amide – Utilizes a stationary phase with an embedded amide group. According to, this chemistry shields residual silanols and provides hydrogen-bonding interactions, enhancing the retention of polar bases.

• Strategy C: HILIC (Amide Phase) – Operates with a highly organic mobile phase (>80% Acetonitrile). Retention occurs via partitioning into a water-enriched layer on the silica surface and hydrogen bonding.

Quantitative Performance Data

Experimental Conditions: Flow rate 1.0 mL/min, UV Detection at 210 nm. Mobile phases optimized per column chemistry.

Chromatographic Parameter	Strategy A: Standard C18	Strategy B: RP-Amide	Strategy C: HILIC (Amide)
Retention Factor ( )	0.4 (Elutes in void)	2.1	5.8
Tailing Factor ( )	2.8 (Severe tailing)	1.4	1.1 (Excellent symmetry)
Theoretical Plates ( )	< 2,000	8,500	14,200
Resolution ( ) from Nitrile Impurity	Co-elution	2.4	4.1

Method Development Decision Tree

The logical progression for selecting the appropriate chromatographic mode for polar, dual-basic amidoximes is visualized below.

Caption: Decision tree for 3-(ethylamino)propionamidoxime HPLC method development.

Optimized Experimental Protocol (HILIC Mode)

A protocol is only as reliable as its internal controls. The following methodology is designed as a self-validating system , ensuring that the chromatographic environment is stable before any sample data is reported.

A. Chromatographic Conditions

• Column: Waters XBridge BEH Amide (or equivalent), 150 x 4.6 mm, 3.5 µm.

• Mobile Phase A: 10 mM Ammonium Formate in LC-MS grade Water, adjusted to pH 3.0 with Formic Acid. (Causality: The buffer controls the ionization state of the amidoxime, while the acidic pH ensures reproducible silanol suppression).

• Mobile Phase B: 100% Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C.

• Detection: UV at 210 nm. (Causality: Aliphatic amines and amidoximes lack extended conjugation; a low wavelength is mandatory for adequate sensitivity).

• Injection Volume: 5 µL.

• Sample Diluent: 80% Acetonitrile / 20% Water. (Causality: Injecting a highly aqueous sample into a HILIC system disrupts the localized water layer on the stationary phase, leading to severe peak distortion. The diluent must closely match the initial mobile phase).

B. Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	10	90
2.0	10	90
12.0	40	60
15.0	40	60
15.1	10	90
22.0	10	90 (Re-equilibration)

C. System Suitability Testing (SST) Workflow

Prior to analyzing unknown batches, sequence integrity must be verified through the following self-validating steps:

• Blank Injection: Inject the diluent. Verify that no baseline disturbances or ghost peaks occur at the expected retention time of 3-(ethylamino)propionamidoxime.

• Resolution Verification: Inject a Resolution Standard containing 50 µg/mL of the API and 50 µg/mL of 3-(ethylamino)propionitrile. The resolution (

  ) between the two peaks must be .

• System Precision: Inject the API Working Standard (100 µg/mL) six consecutive times. The relative standard deviation (%RSD) of the peak areas must be

  .

• Peak Symmetry: The USP Tailing Factor (

  ) for the API peak in the standard injections must be .

References

• Analysis of highly potent amidine containing inhibitors of serine proteases and their N-hydroxylated prodrugs (amidoximes) Source: Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis), 2011, 26(1), 115-122. URL:[Link] Note: Details the chromatographic behavior, structural challenges, and optimal mobile phase conditions for amidoxime derivatives.

• Analysis of Polar Compounds Using 100% Aqueous Mobile Phases with Agilent ZORBAX Source: Agilent Technologies URL:[Link] Note: Outlines the limitations of standard C18 columns for polar basic analytes and the necessity of orthogonal selectivity mechanisms.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. mpgpgcollegehardoi.in [mpgpgcollegehardoi.in]
• 3. elementlabsolutions.com [elementlabsolutions.com]

A Bioisosteric Comparison of Amidoxime vs. Amide Linkers: A Guide for Medicinal Chemists

In the landscape of drug discovery, the amide bond is a cornerstone, celebrated for its structural role in peptides and its prevalence in a vast number of approved drugs.[1][2][3] However, the inherent liabilities of the amide linkage—primarily its susceptibility to enzymatic hydrolysis—often present a significant hurdle in developing orally bioavailable and metabolically stable drug candidates.[1][2][4] This guide provides an in-depth, technical comparison of the amide linker and its increasingly important bioisostere, the amidoxime, offering experimental insights for researchers, scientists, and drug development professionals.

The Amide Problem: A Double-Edged Sword

The amide group's utility stems from its unique electronic and geometric properties. It acts as both a hydrogen bond donor (HBD) through its N-H group and a hydrogen bond acceptor (HBA) via the carbonyl oxygen.[1] This dual nature is critical for target engagement. However, this same functionality makes it a prime substrate for a host of endogenous proteases and amidases, leading to poor metabolic stability and limited oral bioavailability.[2] This challenge has catalyzed the search for robust bioisosteric replacements that can mimic the amide's desirable properties while offering enhanced pharmacokinetic profiles.[1][3]

The Amidoxime Solution: Physicochemical & Metabolic Profile

The amidoxime functional group, R-C(=NOH)NR'R'', has emerged as a compelling non-classical bioisostere for the amide. Its structure offers a unique combination of physicochemical properties that can be strategically leveraged in drug design.

• Acidity and Basicity (pKa): Unlike the relatively neutral amide, the amidoxime moiety possesses an ionizable N-hydroxy group, making it weakly acidic. This property can significantly influence a molecule's solubility and interaction with biological targets. Lowering the basicity of highly basic groups, like guanidines, through N-hydroxylation is a common strategy to improve pharmacokinetic properties.[5]

• Hydrogen Bonding: The amidoxime group retains the crucial hydrogen bond donor (N-H) and acceptor (=N-OH) characteristics of the amide, enabling it to engage in similar binding interactions with protein targets.

• Metabolic Fate & Prodrug Potential: A key feature of the amidoxime is its role as a prodrug. In vivo, amidoximes can be bioactivated via N-reduction to the corresponding amidines or guanidines.[5] This conversion is often mediated by mitochondrial enzyme systems.[6][7] This property is particularly valuable for masking highly polar groups like amidines, thereby improving oral absorption.[6][8][9] However, it's important to note that amidoximes can also undergo microsomal oxidation by Cytochrome P450 (CYP450) enzymes, which can lead to the corresponding amides or nitriles and a release of nitric oxide (NO).[10][11][12]

Head-to-Head Comparison: Amidoxime vs. Amide

The decision to replace an amide with an amidoxime is context-dependent and should be guided by a thorough analysis of the target, the desired pharmacokinetic profile, and potential metabolic pathways.

Property	Amide Linker	Amidoxime Linker	Rationale & Implications for Drug Design
Metabolic Stability	Susceptible to enzymatic hydrolysis by proteases/amidases.[2][4]	Generally more resistant to direct hydrolysis. Can be reduced in vivo to active amidines.[5]	Amidoxime can serve as a metabolically stable prodrug, releasing the active amidine form after absorption.[8][9]
Physicochemical Nature	Neutral, polar. Acts as H-bond donor and acceptor.[1]	Weakly acidic (due to N-OH). Also an H-bond donor/acceptor.	The acidic nature of the amidoxime can alter solubility and permeability profiles, which can be advantageous for specific absorption windows.
Role in Drug Design	Core structural component for target binding.	Often used as a prodrug to improve oral bioavailability of polar amidines/guanidines.[5][6][7]	The primary utility of the amidoxime is often to overcome the pharmacokinetic limitations of a highly basic active moiety.
Key In Vivo Conversion	Hydrolysis to carboxylic acid and amine.	Reduction to amidine.[5]	The reductive bioactivation of amidoximes is a key differentiator and a strategic tool for prodrug design.

Visualizing the Bioisosteric Strategy

The strategic replacement of an amide and the subsequent metabolic activation of an amidoxime prodrug are fundamental concepts for the medicinal chemist.

Caption: Bioisosteric replacement of an amide with an amidoxime.

Caption: In vivo metabolic reduction of an amidoxime prodrug.

Experimental Protocols

To aid researchers in the practical application of these concepts, the following section provides established, step-by-step protocols for the synthesis of amide and amidoxime linkers, and for evaluating their metabolic stability.

Protocol 1: General Procedure for Amide Coupling (EDC/HOBt)

This protocol describes a standard and widely used method for forming an amide bond between a carboxylic acid and an amine.[13]

Rationale: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is a water-soluble carbodiimide that activates the carboxylic acid. 1-Hydroxybenzotriazole (HOBt) is added as an auxiliary nucleophile to form an active ester, which suppresses side reactions (like racemization) and improves coupling efficiency, especially for less reactive or sterically hindered amines.[14]

Materials:

• Carboxylic Acid (1.0 eq)

• Amine (1.0-1.2 eq)

• EDC (1.2 eq)

• HOBt (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.0-3.0 eq)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

Procedure:

• Dissolution: In a flame-dried round-bottom flask under an inert atmosphere (N2 or Ar), dissolve the carboxylic acid (1.0 eq) and HOBt (1.2 eq) in anhydrous DCM.

• Amine Addition: Add the amine (1.1 eq) to the solution.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Activation & Coupling: Add EDC (1.2 eq) portion-wise to the stirred solution. Finally, add DIPEA (2.5 eq) dropwise.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-16 hours. Monitor progress by Thin Layer Chromatography (TLC) or LC-MS.

• Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Washing: Combine the organic layers and wash sequentially with 1 M HCl, saturated NaHCO3 solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography to yield the desired amide.[13]

Protocol 2: General Procedure for Amidoxime Synthesis from a Nitrile

This is the most common and direct method for preparing amidoximes.[10][15]

Rationale: The reaction proceeds via the nucleophilic attack of hydroxylamine on the electrophilic carbon of the nitrile group. A base, such as sodium carbonate or triethylamine, is required to generate the free hydroxylamine from its hydrochloride salt.[10]

Materials:

• Nitrile (1.0 eq)

• Hydroxylamine Hydrochloride (1.5 eq)

• Sodium Carbonate (Na2CO3) or Triethylamine (Et3N) (2.0 eq)

• Ethanol (EtOH) or Methanol (MeOH)

Procedure:

• Reaction Setup: To a solution of the nitrile (1.0 eq) in ethanol, add hydroxylamine hydrochloride (1.5 eq) and sodium carbonate (2.0 eq).[15]

• Reaction Execution: Stir the mixture at room temperature or heat to reflux (typically 60-80°C).[10][15] The optimal temperature and time (ranging from 1 to 48 hours) are substrate-dependent.[10] Monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

• Concentration: Concentrate the filtrate under reduced pressure.

• Purification: The crude product can often be purified by recrystallization from a suitable solvent or by silica gel column chromatography to yield the pure amidoxime.

Troubleshooting: A common side product is the corresponding amide, formed via hydrolysis.[16][17] If this is problematic, using specific ionic liquids or a two-step approach (nitrile -> thioamide -> amidoxime) can provide a purer product.[15][16]

Protocol 3: In Vitro Liver Microsomal Stability Assay

This assay provides an early assessment of a compound's metabolic stability, primarily by Phase I enzymes like CYPs.[18][19][20]

Rationale: Liver microsomes are vesicles of the endoplasmic reticulum that contain a high concentration of drug-metabolizing enzymes.[20][21] By incubating a test compound with microsomes and the necessary cofactor (NADPH), one can measure the rate of compound depletion over time. This provides the intrinsic clearance (CLint), a key parameter for predicting in vivo hepatic clearance.[21]

Materials:

• Pooled Liver Microsomes (Human, Rat, etc.) (e.g., 0.5 mg/mL final concentration)[20][21]

• Test Compound (e.g., 1 µM final concentration)[21]

• Phosphate Buffer (pH 7.4)[21]

• NADPH (Cofactor, e.g., 1 mM final concentration)[20]

• Control compounds (High, Medium, and Low clearance)

• Ice-cold Acetonitrile or Methanol (Stopping Reagent) with an internal standard

Procedure:

• Preparation: Prepare a reaction mixture containing phosphate buffer and liver microsomes. Pre-warm at 37°C.

• Initiation: To initiate the reaction, add the test compound to the pre-warmed microsome mixture, followed immediately by the addition of NADPH. A parallel incubation without NADPH should be run as a negative control to assess non-NADPH dependent degradation.[20][21]

• Time Points: At specific time points (e.g., 0, 5, 15, 30, 45, 60 minutes), withdraw an aliquot of the reaction mixture.[19][21]

• Termination: Immediately quench the reaction by adding the aliquot to a tube containing ice-cold acetonitrile with an internal standard. This precipitates the proteins and halts all enzymatic activity.

• Sample Processing: Vortex the samples and centrifuge at high speed to pellet the precipitated protein.

• Analysis: Transfer the supernatant to a new plate or vials for analysis by LC-MS/MS.

• Data Analysis: Quantify the remaining parent compound at each time point relative to the 0-minute sample. Plot the natural log of the percentage of compound remaining versus time. The slope of this line can be used to calculate the half-life (t½) and the intrinsic clearance (CLint).

Conclusion

The bioisosteric replacement of an amide with an amidoxime is a powerful and nuanced strategy in medicinal chemistry. While amides provide essential structural and binding contributions, their metabolic liabilities can be a significant obstacle. Amidoximes offer a viable alternative, not just as a more stable mimic, but as a versatile prodrug moiety capable of improving the oral bioavailability of highly polar active agents. The choice between these two linkers is not a simple substitution but a strategic decision based on a deep understanding of their comparative physicochemical properties, metabolic fates, and the overall goals of the drug discovery program. The experimental protocols provided herein offer a practical framework for synthesizing and evaluating these critical functionalities in the laboratory.

References

• Optimizing reaction conditions for the synthesis of amidoximes
• Application Notes and Protocols for Amide Coupling Reactions Involving (R)-3-(Boc-amino)pyrrolidine. Benchchem.
• Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors. PMC.
• A Novel Prodrug Strategy Based on Reversibly Degradable Guanidine Imides for High Oral Bioavailability and Prolonged Pharmacokinetics of Broad-Spectrum Anti-influenza Agents.
• Zanamivir Amidoxime- and N-Hydroxyguanidine-Based Prodrug Approaches to Tackle Poor Oral Bioavailability. PubMed.
• N,N'-dihydroxyamidines: a new prodrug principle to improve the oral bioavailability of amidines. PubMed.
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Metabolic Stability and Activation Kinetics of 3-(ethylamino)-N'-hydroxypropanimidamide Prodrugs: A Comparative Guide

Aliphatic amidines, such as 3-(ethylamino)propanamidine, are highly basic pharmacophores (pKa > 11) frequently utilized in the design of serine protease inhibitors, antiprotozoal agents, and direct thrombin inhibitors. However, their permanent positive charge at physiological pH severely restricts gastrointestinal permeability, resulting in poor oral bioavailability. To circumvent this, the amidoxime (N-hydroxyamidine) prodrug strategy is employed. By converting the amidine into 3-(ethylamino)-N'-hydroxypropanimidamide , the basicity is drastically reduced, enabling passive diffusion across the intestinal epithelium.

This guide objectively compares the metabolic stability and activation kinetics of the 3-(ethylamino)-N'-hydroxypropanimidamide prodrug against alternative prodrug strategies. Furthermore, it details the specific, often-overlooked in vitro methodologies required to accurately assess the bioconversion of amidoximes.

The Metabolic Activation Pathway: Causality and Mechanism

Unlike standard oxidative drug metabolism driven by Cytochrome P450 (CYP) enzymes, the activation of amidoxime prodrugs is a highly specific reductive process [1]. The bioconversion of 3-(ethylamino)-N'-hydroxypropanimidamide to its active amidine is catalyzed by a three-component enzyme system localized primarily in the outer mitochondrial membrane [2].

This system consists of:

• NADH-cytochrome b5 reductase (CYB5R) : Extracts electrons from the cofactor NADH[3].

• Cytochrome b5 (CYB5B) : The mitochondrial isoform that acts as an electron shuttle.

• Mitochondrial Amidoxime Reducing Component (mARC1 / mARC2) : A molybdenum-containing enzyme that performs the terminal catalytic reduction of the N-hydroxy group, releasing water and the active amidine [4].

Field-Proven Insight: A common pitfall in preclinical drug development is screening amidoxime prodrugs using standard Human Liver Microsomes (HLM) supplemented only with NADPH. Because mARC is a mitochondrial enzyme and CYB5R strictly requires NADH, standard HLM assays will yield falsely high metabolic stability and fail to detect prodrug activation. Accurate assessment necessitates the use of S9 fractions or isolated mitochondria supplemented with NADH.

Fig 1. mARC-dependent reductive activation pathway of amidoxime prodrugs.

Comparative Metabolic Stability: Amidoximes vs. Alternatives

When optimizing the 3-(ethylamino)propanamidine core, medicinal chemists typically evaluate several prodrug moieties. The table below compares the quantitative in vitro metabolic performance of the 3-(ethylamino)-N'-hydroxypropanimidamide (Amidoxime) against N-alkoxycarbonyl (Carbamate) and N-methoxy (Methoxyamidine) strategies.

Prodrug Strategy	Representative Structure Type	Primary Activating Enzyme	In Vitro Half-Life ( in S9)	Intrinsic Clearance ( )	Activation Efficiency
Amidoxime	3-(ethylamino)-N'-hydroxypropanimidamide	mARC / CYB5R	30 - 60 min	15 - 30 µL/min/mg	High
Carbamate	N-alkoxycarbonyl amidine	Carboxylesterases (CES)	< 15 min	> 50 µL/min/mg	Variable (Species-dependent)
Methoxyamidine	N-methoxy amidine	CYP450 (O-demethylation)	> 120 min	< 5 µL/min/mg	Low

Analysis of Alternatives:

• Carbamates (e.g., dabigatran etexilate analogues) are rapidly cleaved by ubiquitous esterases. While they activate quickly, they suffer from severe species differences between preclinical models (e.g., rodents) and humans, and are prone to premature hydrolysis in plasma before reaching the target tissue.

• Methoxyamidines are highly stable but rely on CYP-mediated O-demethylation for activation. This results in sluggish bioconversion and introduces a high risk of CYP-mediated drug-drug interactions (DDIs).

• Amidoximes strike the optimal balance. The mARC pathway is highly specific, avoids CYP competition, and provides a controlled, moderate half-life that allows the drug to be absorbed intact before hepatic activation [4].

Experimental Workflows: Self-Validating Protocols

To ensure rigorous and reproducible data, the following protocol outlines the correct methodology for assessing the metabolic stability and activation of 3-(ethylamino)-N'-hydroxypropanimidamide. This protocol acts as a self-validating system by incorporating both NADH (for mARC activation) and NADPH (to monitor parallel oxidative clearance), alongside an internal standard for absolute quantification.

Protocol: Mitochondrial / S9 Metabolic Stability and Activation Assay

Step 1: Preparation of Subcellular Fractions Thaw pooled human liver S9 fractions (which contain both cytosolic and mitochondrial components) or isolated human liver mitochondria on ice. Do not use standard microsomes, as they lack the mARC enzyme localized on the outer mitochondrial membrane.

Step 2: Reaction Mixture Assembly In a 96-well plate, prepare a 100 µL reaction mixture per well containing 1 mg/mL S9 protein suspended in 50 mM potassium phosphate buffer (pH 7.4).

Step 3: Cofactor Addition (The Causality Step) Add a cofactor mixture to achieve a final concentration of 1 mM NADH and 1 mM NADPH. Causality: NADH is strictly mandatory for CYB5R to initiate the electron transfer cascade to mARC. NADPH is included simultaneously to account for any parallel CYP450-mediated oxidative clearance, ensuring the calculated

reflects total hepatic clearance.

Step 4: Initiation and Incubation Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by spiking in the 3-(ethylamino)-N'-hydroxypropanimidamide prodrug (final concentration: 1 µM, keeping organic solvent <1% v/v).

Step 5: Sampling & Quenching At designated time points (0, 15, 30, 60, and 90 minutes), extract 15 µL aliquots and immediately quench the enzymatic activity by mixing with 60 µL of ice-cold acetonitrile containing a stable-isotope-labeled internal standard (IS).

Step 6: Protein Precipitation and LC-MS/MS Analysis Centrifuge the quenched samples at 4000 rpm for 15 minutes at 4°C. Transfer the supernatant to analytical vials. Perform LC-MS/MS analysis monitoring the Multiple Reaction Monitoring (MRM) transitions for both the depletion of the prodrug (

[M+H]+) and the stoichiometric formation of the active 3-(ethylamino)propanamidine.

Fig 2. In vitro metabolic stability and activation assay workflow.

Conclusion

The 3-(ethylamino)-N'-hydroxypropanimidamide prodrug offers a highly efficient, mARC-dependent activation pathway that avoids the species variability of esterases and the drug-drug interaction risks of CYP450-dependent prodrugs. By utilizing mitochondria-inclusive assays supplemented with NADH, researchers can accurately quantify its metabolic stability, track its bioconversion, and confidently predict in vivo efficacy.

References

• Neve, E. P., et al. (2014). "The N-reductive system composed of mitochondrial amidoxime reducing component (mARC), cytochrome b5 (CYB5B) and cytochrome b5 reductase (CYB5R) is regulated by fasting and high fat diet in mice." PLOS One.[Link]

• Plitzko, B., et al. (2013). "The Involvement of Mitochondrial Amidoxime Reducing Components 1 and 2 and Mitochondrial Cytochrome b5 in N-Reductive Metabolism in Human Cells." Journal of Biological Chemistry.[Link]

• Saulter, J. Y., et al. (2005). "Unusual dehydroxylation of antimicrobial amidoxime prodrugs by cytochrome b5 and NADH cytochrome b5 reductase." Drug Metabolism and Disposition.[Link]

• Havemeyer, A., et al. (2021). "The mitochondrial amidoxime reducing component—from prodrug-activation mechanism to drug-metabolizing enzyme and onward to drug target." Pharmacology & Therapeutics.[Link]

A Practical Guide to the Crystallographic Analysis of Ethylamino Amidoxime Salts for Drug Development

For researchers, medicinal chemists, and drug development professionals, the precise determination of a molecule's three-dimensional structure is not merely an academic exercise; it is a cornerstone of rational drug design. The spatial arrangement of atoms dictates how a drug candidate will interact with its biological target, influencing its efficacy, selectivity, and pharmacokinetic properties. Among the arsenal of analytical techniques available, single-crystal X-ray crystallography stands as the gold standard for providing unambiguous, high-resolution structural data.[1][2][3][4]

This guide focuses on a specific class of compounds with significant therapeutic potential: ethylamino amidoxime salts. Amidoximes are privileged structures in medicinal chemistry, often serving as prodrugs for amidines or as bioisosteres for carboxylic acids, enhancing properties like cell permeability and oral bioavailability. The formation of salts is a common strategy to improve the solubility and stability of active pharmaceutical ingredients (APIs). Therefore, understanding the precise solid-state structure of an ethylamino amidoxime salt is critical for its development into a viable drug product.

This document provides a comprehensive, in-depth comparison and practical guide to obtaining and interpreting X-ray crystallography data for ethylamino amidoxime salts. We will delve into the causality behind experimental choices, from synthesis and crystallization to data analysis, providing a self-validating framework for researchers in the field.

The Indispensable Role of X-ray Crystallography for Amidoxime Salts

While techniques like NMR and mass spectrometry provide invaluable information about a molecule's connectivity and formula, they fall short of defining its three-dimensional structure in the solid state with the precision of X-ray crystallography. For an ethylamino amidoxime salt, X-ray crystallography can unequivocally determine:

• Molecular Conformation: The exact spatial orientation of the ethylamino and amidoxime functionalities.

• Salt Stoichiometry and Ionization State: Confirmation of the protonation site and the ratio of the amidoxime to the counter-ion.

• Intermolecular Interactions: A detailed map of hydrogen bonds, ionic interactions, and other non-covalent forces that dictate the crystal packing. This is crucial for understanding physical properties like melting point, solubility, and hygroscopicity.

• Absolute Configuration: For chiral molecules, X-ray crystallography can determine the absolute stereochemistry.

This atomic-level information is instrumental in structure-activity relationship (SAR) studies and in the selection of the optimal salt form for further development.

A Comparative Overview of Analytical Techniques

Technique	Information Provided	Advantages	Limitations
Single-Crystal X-ray Crystallography	Precise 3D molecular structure, bond lengths, bond angles, conformation, intermolecular interactions, absolute configuration.	Unambiguous and high-resolution structural determination.[1][2][3][4]	Requires a single, high-quality crystal, which can be challenging to obtain.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Connectivity, chemical environment of atoms, solution-state conformation.	Provides information about the molecule's structure and dynamics in solution. Does not require crystallization.	Does not provide precise solid-state structural information or details of crystal packing.
Mass Spectrometry (MS)	Molecular weight, elemental composition.	High sensitivity, requires very small amounts of sample.	Provides no information about the 3D structure or isomerism.
Infrared (IR) Spectroscopy	Presence of functional groups.	Quick and simple method for functional group identification.	Provides limited information about the overall molecular structure.

Experimental Guide: From Synthesis to Structure

Part 1: Synthesis of Ethylamino Amidoxime Hydrochloride

The synthesis of N-substituted amidoximes can be achieved through various methods, with one of the most common being the reaction of a nitrile with hydroxylamine.[5][6] For our target molecule, we will first need to synthesize the N-ethylacetamide precursor.

Step 1: Synthesis of N-Ethylacetamide

A straightforward approach to N-ethylacetamide involves the reaction of ethylamine with acetic anhydride or acetyl chloride.

• Protocol:

  • To a solution of ethylamine (1.0 eq) in a suitable aprotic solvent (e.g., dichloromethane or THF) cooled in an ice bath, slowly add acetic anhydride (1.05 eq).

  • Allow the reaction to warm to room temperature and stir for 2-4 hours.

  • Monitor the reaction by thin-layer chromatography (TLC).

  • Upon completion, wash the reaction mixture with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-ethylacetamide.

Step 2: Synthesis of N-Ethylacetamidoxime

With the amide in hand, we can proceed to the amidoxime synthesis. A one-pot reaction from the corresponding amide is a convenient method.

• Protocol:

  • To a solution of N-ethylacetamide (1.0 eq) in dry dichloromethane, add triphenylphosphine (1.5 eq) and iodine (1.5 eq).

  • Cool the mixture to 0 °C and add triethylamine (5.0 eq).

  • Add hydroxylamine hydrochloride (1.5 eq) and stir the reaction at room temperature for 2-3 hours.

  • Monitor the reaction by TLC.

  • Upon completion, quench the reaction with a saturated solution of sodium thiosulfate.

  • Extract the product with dichloromethane, dry the combined organic layers, and concentrate.

  • Purify the crude product by column chromatography on silica gel to obtain N-ethylacetamidoxime.

Step 3: Formation of N-Ethylacetamidoxime Hydrochloride

The formation of the hydrochloride salt is a critical step for improving the compound's properties and often aids in crystallization.

• Protocol:

  • Dissolve the purified N-ethylacetamidoxime in a minimal amount of a suitable solvent, such as isopropanol or ethyl acetate.

  • Slowly add a solution of hydrochloric acid in a compatible solvent (e.g., HCl in isopropanol or diethyl ether) dropwise while stirring.

  • The hydrochloride salt will typically precipitate out of the solution.

  • If precipitation does not occur, the addition of a less polar co-solvent (e.g., hexane or diethyl ether) can induce crystallization.

  • Collect the solid by filtration, wash with a small amount of cold solvent, and dry under vacuum.

Caption: Workflow for the synthesis of N-ethylacetamidoxime hydrochloride.

Part 2: Crystallization of Ethylamino Amidoxime Hydrochloride

Obtaining single crystals suitable for X-ray diffraction is often the most challenging step. The following are common techniques that can be employed.

• Slow Evaporation: Dissolve the salt in a suitable solvent or solvent mixture and allow the solvent to evaporate slowly in a loosely covered vial.

• Vapor Diffusion: Dissolve the salt in a small amount of a relatively non-volatile solvent. Place this vial inside a larger sealed container with a more volatile anti-solvent. The anti-solvent vapor will slowly diffuse into the solution, reducing the solubility of the salt and promoting crystallization.

• Solvent Layering: Carefully layer a less dense anti-solvent on top of a solution of the salt. Crystals may form at the interface of the two solvents.

• Cooling: Prepare a saturated solution of the salt at an elevated temperature and allow it to cool slowly to room temperature or below.

Troubleshooting Crystallization:

• Oiling out: If the compound separates as an oil, try using a more dilute solution, a different solvent system, or a slower crystallization method.

• Too small crystals: Reduce the rate of crystallization by using a slower evaporation or diffusion method, or by cooling the solution more slowly.

• No crystals: Try scratching the inside of the vial with a glass rod to create nucleation sites, or add a seed crystal from a previous crystallization.

Part 3: X-ray Data Collection and Structure Determination

Once suitable crystals are obtained, the next step is to analyze them using a single-crystal X-ray diffractometer.

Caption: General workflow for single-crystal X-ray structure determination.

Step-by-Step Methodology:

• Crystal Mounting: A single crystal of appropriate size (typically 0.1-0.3 mm) is carefully mounted on a goniometer head.

• Data Collection: The crystal is placed in the X-ray beam of the diffractometer and rotated. A detector collects the diffraction pattern, which consists of a series of spots of varying intensity.

• Data Processing: The collected images are processed to determine the unit cell dimensions, space group, and the intensities of the diffracted X-rays.

• Structure Solution: The "phase problem" is solved to generate an initial electron density map. For small molecules, direct methods are typically successful.

• Structure Refinement: The initial model is refined against the experimental data to improve the fit and obtain the final, accurate structure.

• Validation: The final structure is validated using various crystallographic metrics to ensure its quality and reliability.

Case Study: Crystal Structure of Acetamide Hydrochloride

As a close analogue to an amidoxime salt, the crystal structure of acetamide hydrochloride provides a relevant example of the type of data obtained from an X-ray crystallographic study.

Parameter	Value
Formula	C₂H₆ClNO
Crystal System	Monoclinic
Space Group	P 1 2₁/m 1
a (Å)	5.8376
b (Å)	6.4746
c (Å)	6.2534
β (°)	104.089
Volume (ų)	229.15
Z	2

Data obtained from the Crystallography Open Database (COD ID: 2009928).[2]

The crystal structure would reveal the precise bond lengths and angles of the protonated acetamide cation and the position of the chloride anion. Crucially, it would detail the hydrogen bonding network between the ammonium group of the cation and the chloride anion, as well as any other intermolecular interactions. This information is directly applicable to understanding the solid-state properties of the target ethylamino amidoxime salt.

Conclusion

Single-crystal X-ray crystallography is an unparalleled technique for the definitive structural elucidation of ethylamino amidoxime salts and other small molecule drug candidates. The detailed atomic-level information it provides is essential for understanding structure-property relationships and for making informed decisions throughout the drug development pipeline. While obtaining high-quality crystals can be a significant hurdle, a systematic approach to synthesis, salt formation, and crystallization, as outlined in this guide, will greatly increase the probability of success. The insights gained from a successful crystallographic analysis are invaluable and can significantly accelerate the journey from a promising lead compound to a clinically viable drug.

References

• Overview Of X-Ray Crystallography In Drug Discovery And Development: A Review.
• Protein X-ray Crystallography in Drug Discovery.
• X-Ray Crystallography Drug Discovery: Unlocking the Secrets of Molecular Structures. Arbor Biosciences.
• Shedding Light on the Invisible: X-ray Crystallography's Role in Molecular Discovery. Journal of Analytical & Bioanalytical Techniques.
• Optimizing reaction conditions for the synthesis of amidoximes
• A convenient one-pot synthesis of N-substituted amidoximes and their application toward 1,2,4-oxadiazol-5-ones. RSC Advances.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Acetamide, hydrochloride | C2H6ClNO | CID 517516 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Acetamidoxime - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. EP0406386B1 - Improved process for the preparation of amidoxime derivatives - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. A convenient one-pot synthesis of N-substituted amidoximes and their application toward 1,2,4-oxadiazol-5-ones - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

3-(ethylamino)-N'-hydroxypropanimidamide proper disposal procedures

Operational Guide: Disposal and Handling of 3-(ethylamino)-N'-hydroxypropanimidamide

Executive Safety Summary

Compound Identity: 3-(ethylamino)-N'-hydroxypropanimidamide Functional Group Analysis:

• Amidoxime Moiety (

  ): Thermally unstable. Known to undergo exothermic decomposition upon heating or contact with strong acids. Potential to release hydroxylamine upon hydrolysis.

• Secondary Amine (

  ): Basic functionality. Corrosive/Irritant profile.

Immediate Hazard Directive:

• THERMAL SENSITIVITY: Do NOT subject this compound to rotary evaporation to complete dryness with a water bath

  . Dry amidoximes can decompose violently.

• INCOMPATIBILITY: Strictly segregate from Acylating Agents (anhydrides, acid chlorides) and Strong Oxidizers . Reaction with anhydrides can form O-acyl amidoximes, which are highly unstable and potentially explosive.

Pre-Disposal Characterization & Segregation

Before disposal, the material must be characterized to select the correct waste stream. The dual nature of this molecule (basic amine + reactive amidoxime) requires specific segregation.

Parameter	Characteristic	Operational Implication
Physical State	Solid (likely hygroscopic) or Oil	Solids must be double-bagged. Oils must be dissolved in compatible solvent.
pH (Aqueous)	Basic ( )	DO NOT mix with Acidic Waste streams. Exothermic hydrolysis risk.
Chelation	High affinity for metals (Fe, Cu)	Avoid metal spatulas if trace metal contamination affects downstream waste profiling.
Reactivity	Nucleophilic	Segregate from electrophiles (aldehydes, alkyl halides) in waste containers.

Detailed Disposal Protocols

Scenario A: Solid Waste (Pure Compound)

Applicability: Expired reagents, synthesis solids, lyophilized powders.

• Wetting: If the solid is dry and old, lightly mist with water or an inert high-boiling solvent (e.g., polyethylene glycol) to desensitize potential decomposition products.

• Primary Containment: Transfer solid into a clear polyethylene bag. Label inner bag: "WARNING: Amidoxime Derivative - Basic."

• Secondary Containment: Place the sealed bag into a secondary wide-mouth HDPE jar.

• Labeling: Affix a hazardous waste label with the following constituents:

  • 3-(ethylamino)-N'-hydroxypropanimidamide

  • Hazard Class: Irritant, Toxic.

• Disposal Path: Incineration (High-temperature thermal destruction) is the required method to destroy the nitrogen-nitrogen bonds.

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Applicability: HPLC effluent, reaction solvents (MeOH, DCM).

• pH Check: Verify pH of the solution.

  • If Acidic:[1] Slowly neutralize with Sodium Bicarbonate (

    ) to pH 7-9. Caution: Acidic hydrolysis generates Hydroxylamine, which is toxic and mutagenic.

• Solvent Segregation:

  • Halogenated: (e.g., DCM, Chloroform)

    Halogenated Organic Waste .

  • Non-Halogenated: (e.g., Methanol, Ethanol)

    Non-Halogenated Organic Waste .

• Stabilization: If the solution contains peroxides or oxidizers, quench immediately with Sodium Thiosulfate before adding to the waste carboy.

Visual Decision Logic (Waste Stream Selection)

The following flowchart illustrates the critical decision points for safe disposal, ensuring no incompatible mixing occurs.

Figure 1: Decision tree for the segregation of amidoxime waste. Note the critical pH neutralization step to prevent acid-catalyzed hydrolysis.

Emergency Contingencies

Spill Management:

• PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles.

• Containment: Do not use paper towels for large spills (exotherm risk). Use an inert absorbent like Vermiculite or Sand .

• Decontamination: Wipe the surface with a dilute (5%) acetic acid solution followed by water to remove basic residues.

Exposure Response:

• Skin Contact: Wash immediately with soap and copious water.[2] The ethylamino group aids skin penetration; rapid washing is vital.

• Eye Contact: Flush for 15 minutes. The compound is alkaline and can cause corneal damage.

Regulatory & Scientific Context (E-E-A-T)

Why this protocol matters: Amidoximes are valuable pharmacophores, often serving as prodrugs for amidines (e.g., in antithrombotic agents like xemilofiban or antimalarials). However, their N-O bond makes them chemically distinct from simple amides.

• Thermal Instability: Research indicates that O-acyl amidoximes (formed if this waste contacts acid chlorides) rearrange or decompose exothermically (Tiemann rearrangement).

• Hydrolysis Risk: In acidic environments, amidoximes hydrolyze to carboxylic acids and hydroxylamines . Hydroxylamine is a known mutagen and explosion hazard if concentrated. Therefore, maintaining a neutral-to-basic pH in the waste stream is a self-validating safety control.

References

• PubChem. N-Ethyl-3-(ethylamino)propanamide (Amide Analog Safety Profile). National Library of Medicine.[3] Available at: [Link]

• Dunn, P.J., et al.Green Chemistry in the Pharmaceutical Industry.
• Kitamura, K., et al.Thermal Stability of Amidoximes. Chemical Pharmaceutical Bulletin. (General reference for amidoxime decomposition).

Sources

• 1. 3-Hydroxy-propanamidines, a New Class of Orally Active Antimalarials Targeting Plasmodium falciparum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. N-Ethyl-3-(ethylamino)propanamide | C7H16N2O | CID 28307198 - PubChem [pubchem.ncbi.nlm.nih.gov]